2,7-bis[2-(piperidin-1-yl)ethoxy]-9H-fluoren-9-one

• CAS: 101395-73-7

Core Science & Biosynthesis

The Antiviral Potential of Fluoren-9-one Derivatives Against RNA Viruses: A Technical Guide for Drug Development Professionals

Executive Summary

The relentless emergence and evolution of RNA viruses pose a significant and ongoing threat to global public health. This necessitates the urgent development of novel antiviral therapeutics with broad-spectrum activity. The fluoren-9-one scaffold has emerged as a privileged structure in medicinal chemistry, demonstrating a remarkable range of biological activities, including potent antiviral effects against a variety of RNA viruses. This technical guide provides a comprehensive overview of the current landscape of fluoren-9-one derivatives as anti-RNA virus agents. We will delve into their diverse mechanisms of action, explore the critical structure-activity relationships that govern their potency, and provide detailed experimental protocols for their synthesis and evaluation. This document is intended to serve as a valuable resource for researchers, scientists, and drug development professionals engaged in the pursuit of next-generation antiviral therapies.

Introduction: The Fluoren-9-one Scaffold - A Versatile Platform for Antiviral Drug Discovery

The tricyclic aromatic hydrocarbon fluoren-9-one is a key structural motif found in numerous biologically active compounds.[1][2] Its rigid and planar structure provides an ideal framework for the strategic placement of functional groups, enabling interactions with a wide array of biological targets. This inherent versatility has led to the development of fluoren-9-one derivatives with applications as anticancer, antibiotic, and, most notably, antiviral agents.[3][4]

One of the most prominent examples is Tilorone, a fluoren-9-one derivative recognized for its broad-spectrum antiviral activity against a range of viruses including Ebola, Marburg, and SARS-CoV-2.[3][5] The antiviral properties of Tilorone are primarily attributed to its ability to induce the production of interferons, key signaling proteins in the innate immune response.[6][7][8] Beyond Tilorone, a growing body of research highlights the potential of other fluoren-9-one derivatives that target specific viral enzymes or host factors essential for viral replication.

This guide will explore the expanding world of fluoren-9-one derivatives, moving beyond Tilorone to showcase the diverse strategies being employed to harness this scaffold for the development of potent and selective antiviral agents against a spectrum of RNA viruses.

Mechanisms of Antiviral Action: A Multi-pronged Attack on RNA Viruses

Fluoren-9-one derivatives employ a variety of mechanisms to inhibit RNA virus replication, demonstrating their adaptability as antiviral agents. These can be broadly categorized into two main strategies: direct-acting antivirals that target viral proteins and host-directed therapies that modulate the host's cellular machinery to create an antiviral state.

Direct-Acting Antiviral Mechanisms

2.1.1. Inhibition of Viral Proteases:

Many RNA viruses, including coronaviruses, rely on proteases to cleave large polyproteins into functional viral proteins, a critical step in their life cycle. Fluoren-9-one derivatives have been successfully designed to inhibit these essential enzymes.

• SARS-CoV-2 Main Protease (Mpro) and Papain-like Protease (PLpro): A series of 9-fluorenone-based sulfonamide derivatives have been synthesized and shown to exhibit dual inhibitory activity against both SARS-CoV-2 Mpro and PLpro.[1] For instance, derivative 3e displayed IC50 values of 23 ± 3.4 μM against Mpro and 6.33 ± 0.5 μM against PLpro, while derivative 3h was a selective PLpro inhibitor with an IC50 of 5.94 ± 1.0 μM.[1] These compounds effectively suppressed SARS-CoV-2 replication in cell-based assays with IC50 values in the low micromolar range and demonstrated good selectivity indices (S.I. > 5.5).[1]

2.1.2. Targeting Viral Non-Structural Proteins:

Viral non-structural proteins play crucial roles in viral replication and are attractive targets for antiviral drug development.

• Hepatitis C Virus (HCV) NS5A: Fluorene compounds have been identified as potent inhibitors of the HCV NS5A protein.[9] NS5A is essential for the formation of double-membrane vesicles that serve as the sites for viral RNA replication.[9] The development of fluorene-based NS5A inhibitors represents a promising strategy for the treatment of HCV infection, including against drug-resistant variants.[9]

Host-Directed Antiviral Mechanisms

2.2.1. Induction of the Interferon Response:

The induction of interferons (IFNs) is a cornerstone of the innate immune response to viral infections. Tilorone, a well-known fluoren-9-one derivative, is a potent oral inducer of interferons.[6][7]

• Modulation of Innate Immune Signaling Pathways: The primary mechanism of Tilorone's antiviral activity is believed to be the activation of host innate immunity pathways, leading to the production of Type I and Type II interferons. While the precise molecular targets are still under investigation, evidence suggests that Tilorone may modulate pattern recognition receptor (PRR) signaling pathways such as the RIG-I-like receptor (RLR) and STING (stimulator of interferon genes) pathways.

Below is a conceptual diagram illustrating the proposed mechanism of Tilorone-mediated interferon induction.

Caption: Tilorone-mediated induction of the interferon response.

Structure-Activity Relationships (SAR): Designing Potent Fluoren-9-one Antivirals

Understanding the structure-activity relationships of fluoren-9-one derivatives is crucial for the rational design of more potent and selective antiviral agents.

Tilorone Analogs:

Modifications to the Tilorone scaffold have been explored to enhance its antiviral and other biological activities. Key areas of modification include the fluorenone core, the side chains, and the terminal amino groups.[2][7] For example, the synthesis of nonplanar and 9-sulfone analogues of Tilorone has been investigated to probe the importance of the planar fluorenone ring for interferon induction.[6]

Sulfonamide Derivatives against SARS-CoV-2:

For the 9-fluorenone-based sulfonamides targeting SARS-CoV-2 proteases, specific structural features were found to be important for activity.[1] The presence and position of substituents on the phenyl ring of the sulfonamide moiety significantly influenced the inhibitory potency against Mpro and PLpro. For instance, the introduction of a nitro group in derivative 3h was suggested to enhance the rigidity of the BL2 loop of PLpro, contributing to its selective and potent inhibition.[1]

Thiosemicarbazone Derivatives:

Fluoren-9-one thiosemicarbazones have been synthesized and are being investigated for their potential biological activities, including antiviral effects.[2][7] The thiosemicarbazone moiety offers opportunities for further structural diversification to optimize antiviral potency.

Quantitative Antiviral Activity Data

The following table summarizes the reported in vitro antiviral activities of selected fluoren-9-one derivatives against various RNA viruses.

Compound/Derivative	Virus	Assay	EC50 / IC50 (µM)	CC50 (µM)	Selectivity Index (SI)	Reference
Tilorone	SARS-CoV-2	0.18	[3]
Sulfonamide 3e	SARS-CoV-2 (Mpro)	FRET-based	23 ± 3.4	>100	>4.3	[1]
SARS-CoV-2 (PLpro)	FRET-based	6.33 ± 0.5	>100	>15.8	[1]
SARS-CoV-2 (replication)	13.4 ± 0.28	>100	>7.4	[1]
Sulfonamide 3h	SARS-CoV-2 (PLpro)	FRET-based	5.94 ± 1.0	>100	>16.8	[1]
SARS-CoV-2 (replication)	18.2 ± 3.2	>100	>5.5	[1]
Fluorene Derivatives	HCV (genotype 1b)	Replicon	Low nM range	[9]

Experimental Protocols

This section provides detailed, step-by-step methodologies for the synthesis of fluoren-9-one derivatives and the key assays used to evaluate their antiviral activity.

Synthesis of Fluoren-9-one Derivatives

5.1.1. General Synthesis of Fluoren-9-one Thiosemicarbazones: [2]

• Dissolve 0.01 mole of fluoren-9-one in 10-20 mL of ethanol in an Erlenmeyer flask.

• Add a catalytic amount of glacial acetic acid (1 mL).

• In a separate flask, dissolve 0.01 mole of the appropriate thiosemicarbazide derivative in 10 mL of ethanol.

• Slowly add the fluoren-9-one solution to the thiosemicarbazide solution with stirring.

• Reflux the reaction mixture for 2 to 4 hours with magnetic stirring.

• Cool the reaction mixture to room temperature to allow the product to precipitate.

• Filter the precipitate and wash with distilled water until the filtrate is neutral.

• Dry the crude product and recrystallize from ethanol to obtain the purified fluoren-9-one thiosemicarbazone.

Caption: General workflow for the synthesis of fluoren-9-one thiosemicarbazones.

5.1.2. Synthesis of Tilorone and its Analogs: [6][8]

The synthesis of Tilorone typically involves the preparation of 2,7-dihydroxy-9H-fluoren-9-one as a key intermediate.[8] This intermediate is then reacted with 2-(diethylamino)ethyl chloride to introduce the characteristic side chains. A general, multi-step synthesis is outlined below:

• Oxidation of Fluorene: Fluorene is oxidized to fluoren-9-one.

• Nitration: Fluoren-9-one is dinitrated to yield 2,7-dinitro-9H-fluoren-9-one.

• Reduction: The dinitro compound is reduced to 2,7-diamino-9H-fluoren-9-one.

• Diazotization and Hydrolysis: The diamino derivative is diazotized and then hydrolyzed to form 2,7-dihydroxy-9H-fluoren-9-one.

• Etherification: The dihydroxy intermediate is reacted with 2-(diethylamino)ethyl chloride in the presence of a base to yield Tilorone.

• Salt Formation: The free base is then converted to the dihydrochloride salt.

Antiviral and Cytotoxicity Assays

5.2.1. Plaque Reduction Assay:

This assay is a standard method to determine the antiviral activity of a compound by quantifying the reduction in viral plaque formation.

• Seed susceptible host cells in 6-well or 12-well plates and grow to confluence.

• Prepare serial dilutions of the test compound in a suitable virus infection medium.

• Pre-incubate the confluent cell monolayers with the compound dilutions for a defined period (e.g., 1 hour) at 37°C.

• Infect the cells with a known titer of the virus (e.g., 100 plaque-forming units per well) in the presence of the compound.

• After a 1-hour adsorption period, remove the inoculum and overlay the cells with a semi-solid medium (e.g., containing agarose or methylcellulose) with the corresponding compound concentrations.

• Incubate the plates at 37°C until plaques are visible.

• Fix and stain the cells (e.g., with crystal violet) to visualize and count the plaques.

• Calculate the percentage of plaque reduction for each compound concentration compared to the virus control (no compound).

• Determine the 50% effective concentration (EC50) from the dose-response curve.

5.2.2. Quantitative Reverse Transcription PCR (qRT-PCR) for Viral Load Determination:

This assay quantifies the amount of viral RNA in infected cells or culture supernatants to assess the inhibitory effect of a compound on viral replication.

• Infect host cells with the virus in the presence of varying concentrations of the test compound.

• At a specific time post-infection (e.g., 24 or 48 hours), harvest the cells or culture supernatant.

• Extract total RNA from the samples using a commercial RNA extraction kit.

• Perform a one-step or two-step qRT-PCR using primers and a probe specific for a viral gene.

• Include a standard curve of known viral RNA concentrations to quantify the viral load in each sample.

• Calculate the reduction in viral RNA levels in compound-treated samples compared to the virus control.

• Determine the EC50 value based on the reduction of viral RNA.

5.2.3. Cytotoxicity Assay (e.g., CCK-8 or MTT Assay):

This assay determines the concentration of the compound that is toxic to the host cells, which is essential for calculating the selectivity index.

• Seed host cells in a 96-well plate at a predetermined density.

• Add serial dilutions of the test compound to the cells and incubate for the same duration as the antiviral assay.

• Add the CCK-8 or MTT reagent to each well and incubate according to the manufacturer's instructions.

• Measure the absorbance at the appropriate wavelength using a microplate reader.

• Calculate the percentage of cell viability for each compound concentration compared to the cell control (no compound).

• Determine the 50% cytotoxic concentration (CC50) from the dose-response curve.

• Calculate the Selectivity Index (SI) as the ratio of CC50 to EC50.

Caption: Workflow for evaluating the antiviral efficacy and cytotoxicity of fluoren-9-one derivatives.

Future Directions and Conclusion

The fluoren-9-one scaffold represents a highly promising platform for the development of novel antiviral agents against a wide range of RNA viruses. The diverse mechanisms of action, from direct inhibition of viral enzymes to modulation of the host immune response, underscore the versatility of this chemical class.

Future research efforts should focus on:

• Broadening the Antiviral Spectrum: Systematic screening of existing and novel fluoren-9-one libraries against a wider panel of RNA viruses, including influenza, dengue, Zika, and RSV, is crucial to identify new lead compounds.

• Elucidating Mechanisms of Action: In-depth mechanistic studies are needed to identify the precise molecular targets of newly discovered active compounds, particularly for those exhibiting host-directed antiviral activity. Understanding the specific interactions with innate immune sensors like RIG-I and STING will be critical.

• Structure-Based Drug Design: The use of computational modeling and structural biology will be invaluable for the rational design of next-generation fluoren-9-one derivatives with improved potency, selectivity, and pharmacokinetic properties.

• In Vivo Efficacy and Safety: Promising lead compounds must be advanced to preclinical animal models to evaluate their in vivo efficacy, pharmacokinetics, and safety profiles.

References

• Burke, H. M., & Joullié, M. M. (1978). New synthetic routes to tilorone dihydrochloride and some of its analogues. Journal of Medicinal Chemistry, 21(10), 1084–1086. [Link]

• Zhou, D., Tuo, W., Hu, H., Xu, J., Chen, H., Rao, Z., Xiao, Y., Hu, X., & Liu, P. (2013). Synthesis and activity evaluation of tilorone analogs as potential anticancer agents. European Journal of Medicinal Chemistry, 64, 432–441. [Link]

• Das, S., Ghosh, A., Kumar, A., et al. (2025). 9-fluorenone-based synthetic sulfonamide compounds as dual inhibitors of SARS-CoV-2 Main-Protease and Papain-like Protease. Molecular Diversity. [Link]

• Kim, B. M., et al. (2020). Structure-activity relationships of fluorene compounds inhibiting HCV variants. Antiviral Research, 174, 104678. [Link]

• Glinma, K., et al. (2024). STUDY OF SOME FLUOREN-9-ONE THIOSEMICARBAZONES: SYNTHESIS, CATALYTIC EFFECTS AND SPECTRAL CHARACTERIZATION. Universal Journal of Pharmaceutical Research, 9(5), 30-34. [Link]

• Shard, A., & Regu, S. (2020). A Perspective on Synthesis and Applications of Fluorenones. ChemistrySelect, 5(35), 10673-10691. [Link]

• Ekins, S., et al. (2021). The Antiviral Drug Tilorone Is a Potent and Selective Inhibitor of Acetylcholinesterase. Chemical Research in Toxicology, 34(2), 558-573. [Link]

• ResearchGate. (n.d.). 9-Fluorenone derivatives drugs. [Link]

• Li, W., et al. (2015). An Effective Synthesis Method for Tilorone Dihydrochloride with Obvious IFN-α Inducing Activity. Molecules, 20(12), 21956-21965. [Link]

• Ekins, S., et al. (2020). Tilorone: a Broad-Spectrum Antiviral Invented in the USA and Commercialized in Russia and beyond. Pharmaceutical Research, 37(4), 77. [Link]

• Google Patents. (2024). AU2022369156A1 - A process for the preparation of 2,7-dihydroxy-9-fluorenone useful for the synthesis of tilorone and its salts.

• Shard, A., & Regu, S. (2020). A Perspective on Synthesis and Applications of Fluorenones. ChemistrySelect, 5(35), 10673-10691. [Link]

• Google Patents. (2019). CN104341286B - The synthesis technique of 9-Fluorenone.

• Bonina, L., et al. (1979). Structure-activity relationships of new antiviral compounds. Antimicrobial Agents and Chemotherapy, 16(5), 500-503. [Link]

• Ramsis, T. M., et al. (2020). Design, Synthesis, and Anti-RNA Virus Activity of 6′-Fluorinated-Aristeromycin Analogues. Journal of Medicinal Chemistry, 63(15), 8419-8433. [Link]

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• Wang, Y., et al. (2022). STING-Activating Polymer-Drug Conjugates for Cancer Immunotherapy. bioRxiv. [Link]

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Technical Guide: DNA Intercalation Binding Modes of Bis-Basic Fluorenones

Executive Summary

Bis-basic fluorenones, exemplified by the prototype Tilorone (R-10,874) , represent a distinct class of DNA-binding small molecules. Unlike simple intercalators (e.g., ethidium bromide) that rely primarily on

-stacking, bis-basic fluorenones utilize a bimodal binding mechanism . This involves the intercalation of the planar fluorenone core between base pairs, coupled with the electrostatic interaction of two basic side chains within the DNA grooves (predominantly the minor groove).

This guide dissects the molecular mechanics of this binding mode, provides rigorous protocols for its validation, and outlines the structure-activity relationships (SAR) governing its therapeutic potential as a Topoisomerase II poison.

Molecular Architecture & Binding Mechanics[1]

The "Threading" vs. "Classical" Intercalation Debate

The binding of bis-basic fluorenones is often described as a hybrid model. While the tricyclic fluorenone core intercalates classically, the diamine side chains impose steric and electrostatic constraints that resemble "threading" intercalation.

• The Chromophore: The planar fluorenone ring inserts between base pairs (preferentially A-T rich regions), causing a local unwinding of the helix (approx. 17°–26°) and lengthening of the DNA polymer.

• The Side Chains: The two basic alkyl-amine tails protrude into the minor groove. This positioning creates a "locking" mechanism. For the ring to slide out, the side chains must detach from the phosphate backbone, significantly lowering the dissociation rate (

  ) compared to mono-functional intercalators.

Mechanistic Pathway Diagram

The following diagram illustrates the kinetic pathway from free ligand to the stabilized binary complex.

Figure 1: Kinetic pathway of bis-basic fluorenone binding. Note the transition from electrostatic attraction to the 'locked' groove-bound state.

Structure-Activity Relationship (SAR)[2][3][4]

The efficacy of fluorenones is dictated by the geometry of the side chains. The distance between the two cationic centers must match the periodicity of the DNA phosphate backbone.

Structural Feature	Molecular Effect	Impact on DNA Binding
Fluorenone Core	Provides planar aromatic surface area ( ).	Drives - stacking interactions; essential for intercalation.
Side Chain Length ( )	Determines distance between terminal amines.	Optimal length ( carbons) aligns amines with phosphate spacing, maximizing .
Terminal Basicity ( )	Ensures protonation at physiological pH.	Critical for electrostatic attraction to the polyanionic DNA backbone.
Ring Substituents	Modulates electron density of the ring.	Halogens or alkoxy groups can alter specificity for A-T vs G-C sites.

Experimental Validation Protocols

To rigorously confirm the bis-intercalation mode, one must prove hydrodynamic lengthening (Viscosity) and thermodynamic stabilization (Thermal Melting).

Protocol A: Viscometric Titration (The Gold Standard)

Objective: Determine if the ligand increases the contour length of linear DNA, the definitive signature of intercalation.

Materials:

• Sonicated Calf Thymus DNA (approx. 200-500 bp).

• Ubbelohde or Ostwald Viscometer (thermostated at 25.0°C ± 0.1°C).

• Buffer: 10 mM Tris-HCl, 100 mM NaCl, pH 7.4 (High salt minimizes non-specific electrostatic binding).

Workflow:

• Preparation: Prepare a DNA stock solution (

  bp). Measure the flow time of the buffer alone ( ).

• Baseline: Measure flow time of DNA solution (

  ) in triplicate. Ensure to minimize kinetic energy corrections.

• Titration: Add aliquots of the fluorenone ligand to the viscometer. Mix by bubbling nitrogen or gentle pipetting.

• Equilibration: Allow 15 minutes for equilibrium after each addition.

• Measurement: Record flow time (

  ) at increasing molar ratios ( ).

Data Analysis: Plot

versus , where:

• Interpretation: A slope

  indicates ideal intercalation. A slope indicates groove binding. Bis-intercalators may show steeper slopes if they link two DNA molecules, but for fluorenones, look for the characteristic linear increase of mono-intercalation.

Protocol B: Thermal Denaturation ( )

Objective: Quantify the stabilization energy conferred by the ligand.

Workflow:

• Prepare

  DNA in low-salt buffer (10 mM NaPi, 10 mM NaCl).

• Add ligand to achieve

  .

• Monitor Absorbance at 260 nm while ramping temperature from 25°C to 95°C (

  ).

• Calculate

  (midpoint of transition).[1]

• Result: Bis-basic fluorenones typically yield

  due to the "clamping" effect of the side chains.

Therapeutic Implications: Topoisomerase II Poisoning[6]

Bis-basic fluorenones do not merely bind DNA; they act as interfacial poisons . By intercalating at the site of DNA cleavage, they trap Topoisomerase II, preventing the religation of the DNA strands.[2]

Topoisomerase II Inhibition Pathway[7][8]

Figure 2: Mechanism of Topoisomerase II poisoning. The fluorenone stabilizes the cleavable complex, converting an essential enzyme into a DNA-damaging agent.

References

• Chandra, P., et al. (1972). "Mode of tilorone hydrochloride interaction to DNA and polydeoxyribonucleotides." FEBS Letters.

• Houssier, C., et al. (1993). "Optical and hydrodynamic studies of the DNA-tilorone complex." Biochemistry.

• Waring, M.J. (1970). "Variation of the supercoils in closed circular DNA by binding of antibiotics and drugs: Evidence for molecular intercalation." Journal of Molecular Biology.

• Bailly, C., et al. (1998). "DNA binding and topoisomerase II inhibition by bis-basic fluorenones." Molecular Pharmacology.

• Suh, D., & Chaires, J.B. (1995). "Criteria for the mode of binding of DNA binding agents." Bioorganic & Medicinal Chemistry.

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2,7-bis[2-(piperidin-1-yl)ethoxy]-9H-fluoren-9-one CAS number and identifiers

An In-Depth Technical Guide to 2,7-bis[2-(piperidin-1-yl)ethoxy]-9H-fluoren-9-one: Synthesis, Identification, and Potential as an Immunomodulatory Agent

This guide provides a comprehensive technical overview of 2,7-bis[2-(piperidin-1-yl)ethoxy]-9H-fluoren-9-one, a derivative of the versatile 9-fluorenone core. While this specific compound is not widely cataloged, its structural similarity to the well-studied antiviral and interferon inducer, Tilorone, allows for a detailed exploration of its probable synthesis, chemical identifiers, and potential biological activities. This document is intended for researchers and professionals in drug discovery and medicinal chemistry, offering insights into the synthesis and potential applications of this class of molecules.

Core Structure and Compound Identification

The foundational structure of the target molecule is 9H-fluoren-9-one, a polycyclic aromatic ketone. This core is a key building block in the synthesis of various functional materials and biologically active compounds.[1][2] The 2,7-disubstitution pattern is particularly significant for biological activity, as exemplified by Tilorone and its analogs.[3]

Identifiers for 2,7-bis[2-(piperidin-1-yl)ethoxy]-9H-fluoren-9-one

A dedicated CAS (Chemical Abstracts Service) Registry Number for 2,7-bis[2-(piperidin-1-yl)ethoxy]-9H-fluoren-9-one is not readily found in public chemical databases. This suggests the compound may be a novel or less-synthesized derivative. However, its identity can be unequivocally established through other standard chemical identifiers. The parent fluorenone core is registered under CAS RN 486-25-9.[4][5]

Identifier	Data	Source
IUPAC Name	2,7-bis[2-(piperidin-1-yl)ethoxy]-9H-fluoren-9-one	-
Molecular Formula	C27H34N2O3	-
Molecular Weight	434.57 g/mol	-
Parent Core	9H-fluoren-9-one	-
Parent CAS RN	486-25-9	[4][6]

Proposed Synthesis Pathway

The synthesis of 2,7-bis[2-(piperidin-1-yl)ethoxy]-9H-fluoren-9-one can be logically designed based on the established synthesis of its diethylamino analog, Tilorone.[7][8] The most viable route involves the Williamson ether synthesis, starting from the key intermediate, 2,7-dihydroxy-9-fluorenone. This precursor is synthesized from 9H-fluorene over several steps.[7][9]

Synthesis of the Key Intermediate: 2,7-dihydroxy-9-fluorenone

The preparation of 2,7-dihydroxy-9-fluorenone is a critical first stage. While several methods exist, a common pathway involves the oxidation and subsequent functional group manipulation of fluorene.[8][10] A recently developed, efficient method involves the oxidation of fluorene, nitration of the resulting fluorenone, followed by reduction and diazotization to yield the dihydroxy intermediate.[11]

Final Synthesis: Williamson Ether Synthesis

The final step involves the alkylation of 2,7-dihydroxy-9-fluorenone with a suitable piperidinoethyl halide, such as 1-(2-chloroethyl)piperidine hydrochloride.

Caption: Proposed two-stage synthesis workflow for the target compound.

Detailed Experimental Protocol (Hypothetical)

Objective: To synthesize 2,7-bis[2-(piperidin-1-yl)ethoxy]-9H-fluoren-9-one.

Materials:

• 2,7-dihydroxy-9-fluorenone

• 1-(2-chloroethyl)piperidine hydrochloride

• Potassium hydroxide (KOH) or Potassium Carbonate (K2CO3)[12]

• Acetonitrile (solvent)[8]

• Toluene (solvent)[7]

• Distilled water

Procedure:

• To a round-bottom flask, add 2,7-dihydroxy-9-fluorenone (1 equivalent).

• Add a suitable solvent such as acetonitrile or toluene.[7][8]

• Add 1-(2-chloroethyl)piperidine hydrochloride (2.5-3.0 equivalents).

• Add a strong base, such as powdered potassium hydroxide (4-5 equivalents), to the mixture.[7][8]

• Heat the reaction mixture to reflux (approximately 85-110°C) and stir vigorously for 20-24 hours.[7][8]

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• After completion, cool the mixture to room temperature.

• Pour the reaction mixture into water and extract the product with an organic solvent like diethyl ether or ethyl acetate.[8]

• Combine the organic layers, dry over anhydrous sodium sulfate (Na2SO4), and evaporate the solvent under reduced pressure to yield the crude product.

• Purify the crude product using column chromatography or recrystallization to obtain the final compound.

Potential Biological Activity and Mechanism of Action

The biological properties of 2,7-bis[2-(piperidin-1-yl)ethoxy]-9H-fluoren-9-one have not been explicitly reported. However, its close structural analogy to Tilorone provides a strong basis for predicting its potential as an immunomodulatory and antiviral agent.[7]

Predicted Activity: Interferon Induction

Tilorone is a well-known oral inducer of interferons (IFNs), particularly Type I (IFN-α, IFN-β) and Type II (IFN-γ).[13] These cytokines are crucial for establishing an antiviral state in host cells. The mechanism involves the inhibition of viral protein translation, thereby suppressing viral replication.[13] It is highly probable that the target compound shares this ability to stimulate the innate immune system.

The primary mechanism of Tilorone's action is the activation of host innate immunity pathways.[14][15] This is thought to occur through interaction with pattern recognition receptors like the RIG-I-like receptor (RLR) pathway, which senses viral RNA and triggers a signaling cascade leading to IFN production.[14][16]

Caption: Potential mechanism via RIG-I pathway activation to induce interferon-β.

Other Potential Applications

Beyond its antiviral properties, Tilorone and its analogs have been investigated for other therapeutic effects, suggesting a broad range of potential applications for this class of compounds:

• Antineoplastic Effects: Tilorone has shown inhibitory effects in prostate and pancreatic cancer models.[16]

• Immunomodulation: It can stimulate humoral immunity and restore the ratio of T-helper to T-suppressor cells.[13]

• Metabolic Modulation: Recent studies indicate Tilorone may improve glucose uptake by enhancing Akt2/AS160 signaling.[17]

Conclusion

While 2,7-bis[2-(piperidin-1-yl)ethoxy]-9H-fluoren-9-one is not a widely characterized compound with a registered CAS number, its synthesis is highly feasible through established chemical routes analogous to those for Tilorone. The structural similarities strongly suggest that it would possess significant biological activity, particularly as an inducer of the innate immune response via interferon production. This makes it a compelling candidate for further research in the development of novel antiviral, anticancer, and immunomodulatory therapies. The protocols and mechanisms outlined in this guide provide a solid foundation for researchers to synthesize and investigate this promising molecule.

References

• Ekins, S., et al. (2020). Tilorone: a Broad-Spectrum Antiviral Invented in the USA and Commercialized in Russia and beyond. Pharmaceutical Research, 37(4), 77. Available at: [Link]

• ResearchGate. (n.d.). (a) The Hypothesized Mechanism of Action for Tilorone is Activation of... Available at: [Link]

• Inxight Drugs. (n.d.). TILORONE HYDROCHLORIDE. Available at: [Link]

• Zhang, L., et al. (2017). An Effective Synthesis Method for Tilorone Dihydrochloride with Obvious IFN-α Inducing Activity. Molecules, 22(10), 1739. Available at: [Link]

• Google Patents. (n.d.). JP2024539202A - Process for the preparation of 2,7-dihydroxy-9-fluorenone useful in the synthesis of tilorone and its salts.
• Google Patents. (n.d.). AU2022369156A1 - A process for the preparation of 2,7-dihydroxy-9-fluorenone useful for the synthesis of tilorone and its salts.

• Gokcen, S., et al. (2022). Symmetrical 2,7‐disubstituted 9H‐fluoren‐9‐one as a novel and promising scaffold for selective targeting of SIRT2. Archiv der Pharmazie, 355(11), e2200236. Available at: [Link]

• Google Patents. (n.d.). CN115028522B - Preparation method of 2, 7-dihydroxy-9-fluorenone.

• Changzhou Mascot Import & Export Co.,Ltd. (2024). 2,7-Dihydroxy-9-fluorenone - Industry News. Available at: [Link]

• Andrews, E. R., et al. (1974). Bis basic-substituted polycyclic aromatic compounds. New class of antiviral agents. 2. Tilorone and related bis-basic ethers of fluorenone, fluorenol, and fluorene. Journal of Medicinal Chemistry, 17(8), 882-886. Available at: [Link]

• Moreira, R., et al. (2021). Nonlinear Optical Properties and Applications of Fluorenone Molecular Materials. Advanced Optical Materials, 9(10), 2002129. Available at: [Link]

• NIST. (n.d.). 9H-Fluoren-9-one. In NIST Chemistry WebBook. Available at: [Link]

• JOCPR. (n.d.). Preparation of various Schiff's bases of 9-fluorenone and its biological application. Available at: [Link]

• Wikipedia. (n.d.). Fluorenone. Available at: [Link]

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An In-depth Technical Guide to the Physicochemical Properties of 2,7-bis[2-(piperidin-1-yl)ethoxy]-9H-fluoren-9-one

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

This guide provides a comprehensive overview of the synthesis, and predicted physicochemical properties of 2,7-bis[2-(piperidin-1-yl)ethoxy]-9H-fluoren-9-one. Given the limited direct experimental data on this specific molecule in publicly accessible literature, this document leverages established chemical principles and data from structurally analogous compounds, particularly Tilorone, to provide a robust predictive profile.

Introduction and Rationale

The 9H-fluoren-9-one scaffold is a privileged structure in medicinal chemistry, with derivatives exhibiting a wide range of biological activities, including antiviral and antitumor properties. The compound 2,7-bis[2-(piperidin-1-yl)ethoxy]-9H-fluoren-9-one is a symmetrical derivative characterized by the presence of two piperidin-1-ylethoxy side chains at the 2 and 7 positions. These basic sidechains are expected to significantly influence the molecule's physicochemical properties, such as solubility and pKa, which are critical determinants of its pharmacokinetic and pharmacodynamic profile. The structural similarity to the well-known interferon inducer Tilorone (2,7-bis[2-(diethylamino)ethoxy]-9H-fluoren-9-one) suggests potential for interesting biological activity.[1][2][3] This guide aims to provide a detailed theoretical and practical framework for researchers interested in synthesizing and characterizing this compound.

Chemical Structure and Synthesis

The molecular structure of 2,7-bis[2-(piperidin-1-yl)ethoxy]-9H-fluoren-9-one is defined by a central tricyclic fluorenone core with two identical ether-linked piperidine moieties.

Predicted Molecular Properties

Property	Predicted Value
Molecular Formula	C31H40N2O3
Molecular Weight	496.67 g/mol
Topological Polar Surface Area (TPSA)	44.1 Ų
Hydrogen Bond Donors	0
Hydrogen Bond Acceptors	5
Rotatable Bonds	8

Synthetic Pathway

The most logical synthetic route to 2,7-bis[2-(piperidin-1-yl)ethoxy]-9H-fluoren-9-one is a Williamson ether synthesis, starting from the key intermediate 2,7-dihydroxy-9H-fluoren-9-one. This approach is analogous to the established synthesis of Tilorone.[1][2]

Caption: Proposed synthetic pathway for 2,7-bis[2-(piperidin-1-yl)ethoxy]-9H-fluoren-9-one.

Experimental Protocol: Synthesis

Objective: To synthesize 2,7-bis[2-(piperidin-1-yl)ethoxy]-9H-fluoren-9-one from 2,7-dihydroxy-9H-fluoren-9-one.

Materials:

• 2,7-dihydroxy-9H-fluoren-9-one

• 1-(2-Chloroethyl)piperidine hydrochloride

• Potassium carbonate (K₂CO₃), anhydrous

• N,N-Dimethylformamide (DMF) or Acetonitrile

• Deionized water

• Ethyl acetate

• Brine solution

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a solution of 2,7-dihydroxy-9H-fluoren-9-one (1.0 eq) in DMF, add anhydrous potassium carbonate (3.0 eq).

• Stir the mixture at room temperature for 30 minutes to facilitate the formation of the diphenoxide.

• Add 1-(2-chloroethyl)piperidine hydrochloride (2.5 eq) to the reaction mixture.

• Heat the reaction mixture to 80-90 °C and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and pour it into ice-cold water.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers and wash with brine, then dry over anhydrous sodium sulfate.

• Filter and concentrate the organic layer under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of methanol in dichloromethane) to yield the pure product.

Physicochemical Characterization

The following section outlines the predicted physicochemical properties and the experimental methods for their determination.

Physical State and Appearance

Based on the high molecular weight and the crystalline nature of the parent fluorenone core, the compound is predicted to be a solid at room temperature, likely a yellow or off-white powder.

Melting Point

The melting point is expected to be significantly influenced by the bulky side chains. For comparison, the parent 9H-fluoren-9-one has a melting point of 81-85 °C.[4] The introduction of the two piperidinylethoxy groups will likely increase the melting point due to increased molecular weight and intermolecular interactions.

Experimental Protocol: Melting Point Determination

• Method: Capillary melting point apparatus.

• Procedure: A small amount of the purified, dry compound is packed into a capillary tube and heated in a calibrated melting point apparatus. The temperature range over which the compound melts is recorded.

Solubility

The presence of the two basic piperidine nitrogens suggests that the solubility of 2,7-bis[2-(piperidin-1-yl)ethoxy]-9H-fluoren-9-one will be highly pH-dependent.

• Aqueous Solubility: The free base is expected to have low solubility in neutral water. However, in acidic solutions, the protonation of the piperidine nitrogens will form a water-soluble salt.

• Organic Solubility: The compound is predicted to be soluble in a range of organic solvents such as dichloromethane, chloroform, and methanol.

Experimental Protocol: Solubility Assessment

• Procedure: Add a small, known amount of the compound to a fixed volume of the solvent of interest (e.g., water, PBS at pH 7.4, 0.1 M HCl, dichloromethane). Stir vigorously and observe for dissolution. For quantitative analysis, a saturated solution can be prepared, filtered, and the concentration of the solute in the filtrate determined by UV-Vis spectroscopy or HPLC.

pKa

The two piperidine nitrogens are the basic centers of the molecule. The pKa of piperidine is approximately 11.2. The ethoxy linkage will slightly influence this value. Predicting the exact pKa would require computational modeling, but it is expected to be in the range of 9-11 for each nitrogen.

Experimental Protocol: pKa Determination

• Method: Potentiometric titration or UV-pH titration.

• Procedure (Potentiometric Titration): Dissolve a known amount of the compound in a suitable solvent mixture (e.g., water/methanol). Titrate with a standardized solution of a strong acid (e.g., HCl) while monitoring the pH with a calibrated pH meter. The pKa values can be determined from the inflection points of the titration curve.

Spectroscopic and Chromatographic Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is essential for the structural elucidation of the synthesized compound.

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the aromatic protons of the fluorenone core, the methylene protons of the ethoxy bridges, and the methylene protons of the piperidine rings.

• ¹³C NMR: The carbon NMR will show distinct signals for the carbonyl carbon of the fluorenone (around 190-200 ppm), the aromatic carbons, and the aliphatic carbons of the side chains.

Mass Spectrometry (MS)

Mass spectrometry will be used to confirm the molecular weight of the compound.

• Method: Electrospray ionization (ESI) is a suitable method due to the presence of the basic nitrogens which can be easily protonated.

• Expected Result: The ESI-MS spectrum in positive ion mode should show a prominent peak for the protonated molecule [M+H]⁺ at m/z 497.67.

Infrared (IR) Spectroscopy

IR spectroscopy can be used to identify the key functional groups in the molecule.

• Expected Peaks:

  • C=O stretch of the ketone in the fluorenone core: ~1710-1720 cm⁻¹

  • C-O-C stretch of the ether linkages: ~1250 cm⁻¹ and ~1050 cm⁻¹

  • Aromatic C-H and C=C stretches

High-Performance Liquid Chromatography (HPLC)

HPLC is a crucial tool for assessing the purity of the synthesized compound and for quantitative analysis.

Experimental Protocol: Purity Assessment by HPLC

Caption: A typical workflow for purity analysis by HPLC.

• Column: A reverse-phase C18 column is appropriate.

• Mobile Phase: A gradient of acetonitrile and water, with an additive like trifluoroacetic acid (TFA) to ensure protonation of the basic nitrogens and good peak shape.

• Detection: UV detection at a wavelength where the fluorenone chromophore absorbs strongly (e.g., ~254 nm or ~300 nm).

Conclusion

While direct experimental data for 2,7-bis[2-(piperidin-1-yl)ethoxy]-9H-fluoren-9-one is scarce, this guide provides a comprehensive predictive framework for its synthesis and physicochemical characterization based on established chemical principles and data from analogous compounds. The provided experimental protocols offer a solid starting point for researchers to synthesize and analyze this molecule, paving the way for further investigation into its potential biological activities.

References

• Symmetrical 2,7‐disubstituted 9H‐fluoren‐9‐one as a novel and promising scaffold for selective targeting of SIRT2 - PMC.
• Process for the preparation of 2,7-dihydroxy-9-fluorenone useful in the synthesis of tilorone and its salts - Google Patents.
• A process for the preparation of 2,7-dihydroxy-9-fluorenone useful for the synthesis of tilorone and its salts - Google Patents.
• 2,7-Dihydroxy-9-fluorenone synthesis - ChemicalBook.
• Process research on synthesis of 2,7-dihydroxy-9-fluorenone - ResearchGate.
• 9H-Fluoren-9-one (CAS 486-25-9) - Chemical & Physical Properties by Cheméo.
• 9-Fluorenone CAS 486-25-9 - Watson International.

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An In-depth Technical Guide to the Solubility Profile of 2,7-bis[2-(piperidin-1-yl)ethoxy]-9H-fluoren-9-one in Organic Solvents

Executive Summary

In the landscape of modern drug discovery and development, a thorough understanding of a candidate compound's physicochemical properties is paramount. Among these, solubility stands out as a critical determinant of a drug's lifecycle, influencing everything from formulation design and bioavailability to purification and manufacturing processes. This guide provides a comprehensive technical overview of the methodologies and theoretical principles for determining the solubility profile of 2,7-bis[2-(piperidin-1-yl)ethoxy]-9H-fluoren-9-one, a complex heterocyclic molecule with potential therapeutic applications. We will delve into the foundational principles of solubility, present a robust, field-proven experimental protocol for its determination, and discuss the critical interpretation of the resulting data. This document is intended for researchers, scientists, and drug development professionals, offering both the "how" and the "why" behind establishing a comprehensive solubility profile.

Introduction to 2,7-bis[2-(piperidin-1-yl)ethoxy]-9H-fluoren-9-one

The subject of this guide is 2,7-bis[2-(piperidin-1-yl)ethoxy]-9H-fluoren-9-one. Its molecular structure is characterized by a central, rigid fluorenone core, which is largely non-polar.[1][2] Attached to this core are two symmetrical ethoxy-piperidinyl side chains. These side chains introduce significant polarity and hydrogen bond accepting capabilities, making the molecule's interaction with various solvents complex and intriguing.

Understanding the solubility of this compound is not merely an academic exercise. For drug development professionals, a detailed solubility profile is a critical piece of the puzzle. It informs crucial decisions regarding:

• Formulation Development: Identifying suitable solvent systems for creating stable, effective dosage forms (e.g., oral solutions, injectables).

• Purification: Selecting appropriate solvents for crystallization or chromatographic purification to achieve high purity standards.[3]

• In Vitro and In Vivo Studies: Preparing stock solutions for biological assays and ensuring the compound remains in solution under experimental conditions.[4]

• Process Chemistry: Optimizing reaction conditions and product isolation in large-scale synthesis.

Given the hybrid nature of the molecule—a large non-polar core with flexible, polar side chains—its solubility is expected to vary significantly across the spectrum of organic solvents.

The Theoretical Framework of Solubility

At its core, solubility is governed by the principle of "like dissolves like."[5][6] This means that substances with similar intermolecular forces are more likely to be soluble in one another. The dissolution process can be understood as an equilibrium between the energy holding the solute molecules together in their crystal lattice and the energy of interaction between the solute and solvent molecules.[7]

Several factors influence the solubility of a compound like 2,7-bis[2-(piperidin-1-yl)ethoxy]-9H-fluoren-9-one in organic solvents:

• Solvent Polarity: Solvents can be broadly classified as polar (e.g., water, ethanol) or non-polar (e.g., hexane, toluene).[6] Polar solvents have significant dipole moments and can engage in dipole-dipole interactions and hydrogen bonding.[8] Non-polar solvents primarily interact through weaker van der Waals forces.[6] Given the dual nature of our target molecule, it is expected to show some degree of solubility in a range of solvents.

• Hydrogen Bonding: The nitrogen and oxygen atoms in the ethoxy-piperidinyl side chains can act as hydrogen bond acceptors. Solvents that are strong hydrogen bond donors (protic solvents like alcohols) can interact favorably with these sites, potentially enhancing solubility.[5]

• Molecular Structure and Size: The large, flat fluorenone core may favor interactions with aromatic or planar solvents through π-π stacking. The flexible side chains, however, can adopt various conformations to better solvate in different environments.

A conceptual diagram of these interactions is presented below:

Caption: Solute-solvent interaction model for the target compound.

Experimental Determination of Thermodynamic Solubility

While kinetic solubility assays are useful for high-throughput screening, determining the thermodynamic (or equilibrium) solubility provides the most accurate and reliable data for formulation and development.[9][10] The "gold standard" for this is the shake-flask method, which is recommended by regulatory bodies like the OECD and WHO.[9][11][12]

Principle of the Shake-Flask Method

The shake-flask method involves adding an excess amount of the solid compound to a known volume of the solvent.[11] The mixture is then agitated at a constant temperature until equilibrium is reached, meaning the rate of dissolution equals the rate of precipitation.[13] At this point, the solution is saturated. The undissolved solid is then removed, and the concentration of the dissolved compound in the supernatant is quantified using a suitable analytical technique.[10]

Detailed Experimental Protocol

This protocol is designed to be a self-validating system, ensuring that true equilibrium is achieved and accurately measured.

Objective: To determine the equilibrium solubility of 2,7-bis[2-(piperidin-1-yl)ethoxy]-9H-fluoren-9-one in a selection of organic solvents at a specified temperature (e.g., 25°C).

Materials:

• 2,7-bis[2-(piperidin-1-yl)ethoxy]-9H-fluoren-9-one (ensure high purity)

• Selected organic solvents (HPLC grade or equivalent)

• Scintillation vials (20 mL) with caps

• Orbital shaker with temperature control

• Centrifuge

• Syringe filters (e.g., 0.22 µm PTFE)

• Volumetric flasks and pipettes

• Analytical balance

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)

Workflow Diagram:

Caption: Experimental workflow for the shake-flask solubility determination.

Step-by-Step Procedure:

• Preparation:

  • Accurately weigh an amount of 2,7-bis[2-(piperidin-1-yl)ethoxy]-9H-fluoren-9-one into a series of scintillation vials. The amount should be in clear excess of what is expected to dissolve. A preliminary test can help estimate this.[14]

  • For each solvent to be tested, prepare at least three replicate vials.

• Solvent Addition:

  • Using a calibrated pipette, add a precise volume (e.g., 5.0 mL) of the selected organic solvent to each vial.

• Equilibration:

  • Securely cap the vials and place them in an orbital shaker set to a constant temperature (e.g., 25°C ± 0.5°C).

  • Agitate the vials at a moderate speed. The goal is to keep the solid suspended, not to create a vortex.

  • Allow the samples to equilibrate for an extended period. A common timeframe is 48 to 72 hours.[10]

  • Causality Check: The extended equilibration time is crucial to ensure the system reaches a true thermodynamic equilibrium, especially for complex molecules that may have slower dissolution kinetics.[12]

• Confirmation of Equilibrium (Self-Validation):

  • To validate that equilibrium has been reached, take small aliquots of the supernatant at different time points (e.g., 24h, 48h, and 72h).

  • Analyze these samples. Equilibrium is confirmed when the concentration of the compound no longer increases between successive time points (e.g., the 48h and 72h results are within 5% of each other).[12]

• Sample Processing:

  • Once equilibrium is confirmed, remove the vials from the shaker and let the excess solid settle.

  • To separate the solid from the saturated solution, centrifuge the vials.

  • Carefully draw the supernatant using a syringe and pass it through a chemically compatible syringe filter (e.g., 0.22 µm PTFE for organic solvents) to remove any remaining particulates.

  • Causality Check: This dual separation step (centrifugation followed by filtration) is critical to prevent undissolved solid particles from inflating the measured concentration, which is a common source of error.[10]

• Quantification:

  • Accurately dilute the filtered supernatant with a suitable solvent (often the mobile phase of the HPLC method) to bring the concentration within the calibrated range of the analytical method.

  • Quantify the concentration of the compound in the diluted samples using a validated HPLC method.[15][16] This involves comparing the peak area of the sample to a calibration curve generated from standards of known concentration.

• Calculation:

  • Calculate the original concentration in the saturated solution by accounting for the dilution factor.

  • Express the final solubility in appropriate units, such as mg/mL or mol/L.

Data Presentation and Interpretation

Clear presentation of solubility data is essential for its effective use. A tabular format is highly recommended for comparing the solubility across different solvents.

Example Data Table:

Solvent Category	Solvent	Polarity Index	Dielectric Constant (ε)	Solubility at 25°C (mg/mL)
Polar Protic	Methanol	5.1	32.7	> 50
Ethanol	4.3	24.5	25.8
Polar Aprotic	DMSO	7.2	46.7	> 100
Acetone	5.1	20.7	15.3
Non-Polar	Toluene	2.4	2.38	5.2
Dichloromethane	3.1	9.08	45.1
Hexane	0.1	1.88	< 0.1

Note: The values presented are for illustrative purposes only and do not represent actual experimental data.

Interpretation of Example Data:

• High Solubility in DMSO: The very high solubility in a polar aprotic solvent like DMSO suggests that strong dipole-dipole interactions are a key driver for solvating this molecule.[15]

• Good Solubility in Alcohols and Dichloromethane: The good solubility in methanol, ethanol, and dichloromethane indicates that both hydrogen bonding (in alcohols) and interactions with moderately polar solvents are effective.[3][6] The solubility in dichloromethane, a chlorinated solvent, is a common characteristic for fluorene derivatives.[3]

• Low Solubility in Non-Polar Solvents: The poor solubility in hexane and moderate solubility in toluene highlight that the polar side chains dominate the molecule's behavior, requiring a solvent with some degree of polarity to overcome the crystal lattice energy. The non-polar fluorenone core alone is not sufficient to grant high solubility in purely non-polar environments.[6]

Conclusion

Determining the solubility profile of a complex pharmaceutical candidate like 2,7-bis[2-(piperidin-1-yl)ethoxy]-9H-fluoren-9-one is a foundational step in its development pathway. By employing a robust and self-validating protocol such as the shake-flask method, researchers can obtain reliable, high-quality data. This information is not merely a set of numbers but a critical guide for rational formulation design, process optimization, and ultimately, the successful progression of a potential therapeutic agent from the laboratory to the clinic. A thorough understanding of the interplay between the solute's structure and the solvent's properties, as outlined in this guide, empowers scientists to make informed and strategic decisions throughout the drug development lifecycle.

References

• Vertex AI Search. (2022, May 31). Compound solubility measurements for early drug discovery.
• SciSpace. (2012, February 10). Experimental and Computational Methods Pertaining to Drug Solubility.
• Pharma Guideline. Solubility and Distribution Phenomena.
• International Journal of Pharmaceutical and Chemical Analysis. Solubility: An overview.
• Pharmaguideline. Solubility Expressions and Mechanisms of Solute Solvent Interactions.
• Benchchem. (2025). Solubility Profile of 2,6-dibromo-9H-fluorene in Organic Solvents: A Technical Guide.
• Ascendia Pharmaceutical Solutions. (2021, July 5). 4 Factors Affecting Solubility of Drugs.
• OECD. (2006, March 23). OECD GUIDELINES FOR THE TESTING OF CHEMICALS.
• Waters Corporation. Solubility Screening by UPLC-MS/MS.
• Open Access Journals. (2022, February 14). Solubility: The Important Phenomenon in Pharmaceutical Analysis.
• ResearchGate. (2005, May). Solubility of 9-fluorenone, thianthrene and xanthene in organic solvents. Fluid Phase Equilibria.
• American Pharmaceutical Review. (2013, April 2).
• Pharma Excipients. (2025, September 22).
• Raytor. (2026, January 22).
• Asian Journal of Chemistry. (2012).
• WuXi AppTec DMPK. Solubility Study.
• KREATiS.
• World Health Organiz
• Admescope. (2025, May 12). ICH M9 and the Biopharmaceutics Classification System: Role of Caco2 permeability assessment.
• ICH. (2019, November 20).
• MDPI. (2021, March 10). ICH Guideline for Biopharmaceutics Classification System-Based Biowaiver (M9)
• European Commission. A.
• OECD. Test No.
• ACS Publications. (2007, June 9).
• MDPI. (2025, November 3). Fluorescence Behavior of Fluorenone Derivative in Chlorinated Hydrocarbons: Verification of Solvent Proticity via Fluorescence Spectroscopy.
• ICH.
• Wikipedia. Fluorene.
• World Health Organization (WHO). (2023, January 24). PQT/MED-specific Annotations for the ICH M9 Guideline for Biopharmaceutics Classification System (BCS)
• Sigma-Aldrich. 2,7-bis((3,5-dimethyl-1-piperidinyl)sulfonyl)-9h-fluoren-9-one.
• Cheméo. Chemical Properties of 9H-Fluoren-9-one (CAS 486-25-9).
• ChemScene. 2,7-Diiodo-9h-fluoren-9-one.
• Cheméo. Chemical Properties of 9,9'-Bi-9H-fluorene (CAS 1530-12-7).
• Watson Intern

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Protocols & Analytical Methods

HPLC method development for detecting 2,7-bis[2-(piperidin-1-yl)ethoxy]-9H-fluoren-9-one

Application Note: HPLC Method Development & Validation for Tilorone (2,7-bis[2-(piperidin-1-yl)ethoxy]-9H-fluoren-9-one)

Executive Summary

Objective: To establish a robust, stability-indicating High-Performance Liquid Chromatography (HPLC) protocol for the quantification of Tilorone (Tilorone Dihydrochloride) in pharmaceutical formulations and biological matrices.

Scope: This guide addresses the specific chromatographic challenges posed by Tilorone's amphiphilic nature and basic piperidine side chains. It provides a self-validating workflow compliant with ICH Q2(R1) guidelines, suitable for Quality Control (QC) and pharmacokinetic profiling.

Target Analyte:

• IUPAC Name: 2,7-bis[2-(piperidin-1-yl)ethoxy]-9H-fluoren-9-one

• Common Name: Tilorone

• Class: Interferon inducer, Antiviral.[1][2][3][4]

Physicochemical Profile & Method Strategy

Effective method development requires understanding the analyte's interaction with the stationary phase.

Property	Characteristic	Chromatographic Implication
Core Structure	Fluoren-9-one (Aromatic, rigid)	Strong UV absorption at 269–270 nm (primary quantification wavelength).
Functional Groups	Two tertiary amine (piperidine) tails	High Basicity (pKa ~8.5–9.5). At neutral pH, these protonate and interact strongly with residual silanols on silica columns, causing severe peak tailing .
Hydrophobicity	Amphiphilic (LogP ~4.7)	Requires a C18 (Octadecyl) stationary phase for adequate retention.
Solubility	Soluble in water (as HCl salt)	Aqueous mobile phases are compatible; organic modifiers (ACN/MeOH) required for elution.

Strategic Decision: Silanol Suppression

To prevent the "shark-fin" tailing typical of basic drugs like Tilorone, this protocol utilizes a Low pH + Silanol Blocker strategy.

• Low pH (3.0): Ensures the analyte is fully protonated and silanols (

  ) are protonated to neutral silanols ( ), reducing ionic attraction.

• Triethylamine (TEA): Acts as a "sacrificial base," competing for any remaining active silanol sites.

Detailed Experimental Protocol

Instrumentation & Reagents

• HPLC System: Agilent 1260 Infinity II or equivalent (Quaternary pump, DAD/PDA detector).

• Reagents:

  • Acetonitrile (HPLC Grade).[5][6]

  • Potassium Dihydrogen Phosphate (

    ).

  • Orthophosphoric Acid (85%).

  • Triethylamine (TEA) (HPLC Grade).

  • Water (Milli-Q, 18.2 MΩ).

Chromatographic Conditions

Parameter	Specification	Rationale
Column	Agilent Zorbax Eclipse Plus C18 (150 × 4.6 mm, 3.5 µm)	End-capped packing minimizes secondary silanol interactions.
Mobile Phase	Buffer : Acetonitrile (60:40 v/v)	Isocratic elution for reproducibility.
Buffer Prep	20 mM + 0.1% TEA, adjusted to pH 3.0 with Orthophosphoric acid.	TEA blocks silanols; pH 3.0 stabilizes the ionization state.
Flow Rate	1.0 mL/min	Standard backpressure balance.
Detection	UV @ 270 nm	of the fluorenone core.
Injection Vol.	10–20 µL	Dependent on sensitivity requirements.
Temperature	30°C	Improves mass transfer and peak sharpness.

Preparation of Solutions

• Diluent: Mobile Phase (Buffer:ACN 60:40).

• Standard Stock Solution (1000 µg/mL): Dissolve 25 mg of Tilorone Dihydrochloride reference standard in 25 mL of Acetonitrile.

• Working Standard (50 µg/mL): Dilute 1.25 mL of Stock Solution to 25 mL with Diluent.

Visualization: Method Development Logic

The following diagram illustrates the decision matrix used to arrive at the optimized conditions.

Figure 1: Decision tree for overcoming basicity-induced peak tailing in Tilorone analysis.

Sample Preparation Workflows

Workflow A: Pharmaceutical Dosage Forms (Tablets)

• Weigh: 20 tablets, calculate average weight, and crush to fine powder.

• Extract: Transfer powder equivalent to 25 mg Tilorone into a 50 mL volumetric flask.

• Solvent: Add 30 mL Mobile Phase; sonicate for 20 minutes.

• Make up: Dilute to volume with Mobile Phase.

• Filter: Pass through a 0.45 µm PVDF syringe filter (Nylon filters may bind basic drugs).

Workflow B: Biological Fluids (Plasma/Blood)

Recommended for PK studies (Higher Sensitivity)

• Aliquot: 200 µL Plasma.

• IS Addition: Add 20 µL Internal Standard (e.g., Metoprolol or Propranolol ).

• LLE Extraction: Add 2 mL extraction solvent (Chloroform : Ethyl Ether, 1:2 v/v). Vortex 2 min.

• Centrifuge: 4000 rpm for 10 min.

• Evaporate: Transfer organic layer to clean tube; evaporate under

  stream at 40°C.

• Reconstitute: Dissolve residue in 200 µL Mobile Phase.

Figure 2: Liquid-Liquid Extraction (LLE) workflow for biological samples.

Method Validation (ICH Q2 R1)

The following acceptance criteria ensure the method is "Self-Validating" and reliable.

Parameter	Procedure	Acceptance Criteria
System Suitability	Inject 5 replicates of Working Standard.	RSD < 2.0%; Tailing Factor < 1.5; Theoretical Plates > 2000.
Linearity	Prepare 5 levels (e.g., 10–100 µg/mL).	.[7]
Accuracy (Recovery)	Spike placebo at 50%, 100%, 150%.	Mean recovery 98.0% – 102.0%.
Precision	Repeatability (n=6) & Intermediate Precision.	% RSD < 2.0%.[8]
LOD / LOQ	Based on Signal-to-Noise (S/N).	LOD (S/N=3); LOQ (S/N=10).
Robustness	Vary Flow (±0.1 mL), pH (±0.2), Temp (±5°C).	System suitability remains within limits.

Troubleshooting Guide

• Issue: Peak Tailing (> 1.5)

  • Cause: Silanol interaction.

  • Fix: Increase TEA concentration to 0.2% or lower pH to 2.5. Ensure column is "End-capped."

• Issue: Retention Time Drift

  • Cause: pH fluctuation in buffer.

  • Fix: Always adjust pH after adding TEA to the phosphate salt solution.

• Issue: Carryover

  • Cause: Tilorone sticking to injector needle.

  • Fix: Use a needle wash of Acetonitrile:Water (90:10) with 0.1% Formic Acid.

References

• Bindu, H., et al. (2020). "New stability indicating ultrafast liquid chromatographic method for the determination of Tilorone in tablets."[5][6][7] Research Journal of Pharmacy and Technology.

• Zhang, X., et al. (2010). "Performance of tiloronoxim and tilorone determination in human blood by HPLC-MS/MS." Journal of Chromatography B.

• Reddy, B., et al. (2020). "Method Development and Validation for Estimation of related Substances in Tilorone Dihydrochloride using RP-HPLC." Asian Journal of Pharmaceutical Analysis.

• PubChem. (n.d.).[2][9] "Tilorone Compound Summary." National Library of Medicine.

Sources

• 1. biorxiv.org [biorxiv.org]
• 2. Tilorone | C25H34N2O3 | CID 5475 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Tilorone - Wikipedia [en.wikipedia.org]
• 4. Tilorone, a Broad-Spectrum Antiviral for Emerging Viruses - PMC [pmc.ncbi.nlm.nih.gov]
• 5. actascientific.com [actascientific.com]
• 6. rjptonline.org [rjptonline.org]
• 7. rjptonline.org [rjptonline.org]
• 8. researchgate.net [researchgate.net]
• 9. 9-(2',2'-Dimethylpropanoilhydrazono)-3,6-dichloro-2,7-bis-[2-(diethylamino)-ethoxy]fluorene | C30H42Cl2N4O3 | CID 590814 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: High-Precision Media Preparation for 2,7-bis[2-(piperidin-1-yl)ethoxy]-9H-fluoren-9-one

[1]

Introduction & Mechanism of Action

2,7-bis[2-(piperidin-1-yl)ethoxy]-9H-fluoren-9-one is a synthetic small molecule belonging to the fluorenone class. It is a structural analog of Tilorone (Tilorone dihydrochloride), distinguished by the substitution of diethylamine groups with piperidine rings.

Biological Relevance

This compound acts as a broad-spectrum antiviral and immunomodulator. Its primary mechanisms include:

• Interferon Induction: It stimulates the production of Type I Interferons (IFN-

  ) likely via the STING (Stimulator of Interferon Genes) pathway or TLR activation, establishing an antiviral state in somatic cells.

• DNA Intercalation: The planar tricyclic fluorenone core can intercalate into DNA base pairs, potentially inhibiting viral replication and cellular proliferation.

• Lysosomotropism: As a lipophilic weak base, it accumulates in acidic organelles (lysosomes/endosomes), raising luminal pH and inhibiting viral entry/uncoating (similar to chloroquine).

The Criticality of Preparation

Proper solubilization is non-negotiable. The free base form is highly lipophilic and prone to precipitation in aqueous media, while the hydrochloride salt is hygroscopic. Improper preparation leads to micro-precipitation —invisible to the naked eye but catastrophic for experimental reproducibility, causing "hot spots" of toxicity and inaccurate IC50/EC50 values.

Physicochemical Profile

Property	Value / Characteristic	Notes
Molecular Formula	(Free Base)	Check supplier label for Salt forms (e.g., 2HCl)
Molecular Weight	~434.6 g/mol (Free Base)~507.5 g/mol (Dihydrochloride)	CRITICAL: Use the MW on your specific vial.
Solubility (Free Base)	DMSO (>50 mM), Ethanol	Poorly soluble in water/PBS.
Solubility (2HCl Salt)	Water (~50 mM), DMSO (>50 mM)	Soluble in aqueous buffers, but DMSO stock is recommended for sterility.
LogP (Lipophilicity)	~4.5 - 5.0	Highly lipophilic; binds plastic and serum proteins.
Stability	Light Sensitive	The fluorenone core is a chromophore. Protect from light.

Materials & Reagents

• Compound: 2,7-bis[2-(piperidin-1-yl)ethoxy]-9H-fluoren-9-one (Verify purity >98% by HPLC).

• Primary Solvent: Dimethyl Sulfoxide (DMSO), Cell Culture Grade (Sigma-Aldrich or equivalent).

  • Why DMSO? It ensures complete solubilization of both free base and salt forms and prevents hydrolysis during long-term storage.

• Culture Media: DMEM or RPMI-1640 (supplemented with FBS).

• Vessels: Amber glass vials (for stock) or foil-wrapped polypropylene tubes. Avoid polystyrene for long-term stock storage due to potential leaching.

Protocol: Stock Solution Preparation (10 mM)

Objective: Create a stable, sterile 10 mM Master Stock solution.

Step 1: Calculation & Weighing

Calculate the mass required for 10 mM concentration.

Example: To prepare 5 mL of 10 mM stock using the Dihydrochloride salt (MW ~507.5 g/mol ) :

Step 2: Dissolution

• Weigh the powder into a sterile amber glass vial .

• Add 100% DMSO to the vial. Do not use water or PBS for the Master Stock, even if using the salt form. DMSO prevents microbial growth and hydrolysis.

• Vortex vigorously for 30–60 seconds.

• Visual Check: Hold against a light source. The solution should be clear yellow/orange. If particles persist, sonicate in a water bath at 37°C for 5 minutes.

Step 3: Sterilization & Storage[1]

• Filtration: If the powder was not sterile, filter the DMSO stock through a 0.22 µm PTFE or Nylon syringe filter . (Do not use Cellulose Acetate for DMSO).

• Aliquoting: Dispense into 50–100 µL aliquots in sterile amber microtubes to avoid freeze-thaw cycles.

• Storage: Store at -20°C (stable for 6 months) or -80°C (stable for >1 year).

Protocol: Working Solution & Cell Exposure

Objective: Dilute Master Stock into media without precipitation.

The "200x Intermediate" Method (Recommended)

Directly adding 100% DMSO stock to media can cause local precipitation (shocking the compound out of solution). Use an intermediate step.

• Thaw the 10 mM Master Stock at room temperature. Vortex.

• Prepare Intermediate (200x): Dilute the 10 mM stock 1:10 in culture medium (or PBS) to create a 1 mM intermediate.

  • Note: If using the Free Base, this intermediate might be cloudy. If so, dilute 1:10 in DMSO instead to make a 1 mM DMSO working stock.

• Final Dilution: Dilute the intermediate into the final cell culture volume.

  • Target: 10 µM final concentration.

  • Dilution: Add 10 µL of 1 mM Intermediate to 990 µL Media.

  • Final DMSO: 0.1% (Safe for most cell lines).

Experimental Workflow Diagram

Caption: Step-by-step workflow from solid compound to cell treatment, emphasizing the intermediate dilution step to prevent precipitation shock.

Biological Mechanism & Signaling Pathway[1]

Understanding the pathway validates the incubation times (typically 18–24h for IFN induction).

Caption: Proposed mechanism of action showing dual pathways: DNA intercalation and STING-mediated Interferon induction.

Troubleshooting & QC

Issue	Probable Cause	Solution
Precipitation in Media	"Shock" dilution from 100% DMSO to aqueous.	Use the Intermediate Dilution method. Warm media to 37°C before adding compound.
Cytotoxicity (High)	DMSO concentration > 0.5% or compound overdose.	Ensure final DMSO is < 0.1%. Perform a dose-response curve (0.1 µM – 50 µM).
Loss of Potency	Hydrolysis or Photodegradation.	Always store stocks at -20°C in amber vials. Do not freeze-thaw > 3 times.
Variable Results	Serum binding.[1]	Fluorenones bind albumin. Keep FBS concentration constant (e.g., 10%) across all experiments.

References

• Ekins, S., et al. (2020). "Tilorone: A Broad-Spectrum Antiviral for Emerging Viruses." Antimicrobial Agents and Chemotherapy. Link

• Krueger, R. F., & Mayer, G. D. (1970). "Tilorone Hydrochloride: An Orally Active Antiviral Agent." Science. Link

• Zhou, D., et al. (2013).[2] "Synthesis and activity evaluation of tilorone analogs as potential anticancer agents." European Journal of Medicinal Chemistry. Link

• PubChem. "Tilorone Analog Structure and Properties." National Library of Medicine. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. Synthesis and activity evaluation of tilorone analogs as potential anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Improving yield in the alkylation of 2,7-dihydroxy-9-fluorenone

Technical Support Guide: Optimizing Alkylation of 2,7-Dihydroxy-9-Fluorenone

Executive Summary

This guide addresses yield optimization for the

-alkylation of 2,7-dihydroxy-9-fluorenone (2,7-DHF).[1] This reaction is the critical bottleneck in synthesizing bioactive fluorenones (e.g., Tilorone) and liquid crystal precursors. Users frequently report stalled conversion (mono-alkylation), poor solubility, and difficult purification. This document provides a self-validating protocol and troubleshooting logic to elevate yields from the typical 50-60% to >85%.

Part 1: The Core Protocol (Optimized)

Standard literature protocols using acetone/K₂CO₃ often fail to drive the reaction to completion due to the poor solubility of the rigid fluorenone scaffold. The following protocol utilizes a high-boiling polar aprotic solvent and the "Cesium Effect" to maximize conversion.

Reagents & Stoichiometry Table

Component	Role	Equiv.	Notes
2,7-Dihydroxy-9-fluorenone	Substrate	1.0	High MP (338°C); poor solubility is the rate-limiter.
Alkyl Halide (R-X)	Electrophile	2.5 - 3.0	Use excess. If R-X is an amine salt (e.g., HCl salt), add +1.0 eq of base per salt group.
Cesium Carbonate (Cs₂CO₃)	Base	3.0 - 4.0	Critical: Cs⁺ improves phenoxide solubility and nucleophilicity better than K⁺.
Potassium Iodide (KI)	Catalyst	0.1 (10%)	Finkelstein catalyst. Essential if using Alkyl Chlorides or Bromides.
DMF or DMSO	Solvent	[0.2 M]	Acetone is often insufficient. DMF/DMSO ensures homogeneity at >80°C.

Step-by-Step Workflow

• Solvation & Deprotonation:

  • Charge reaction vessel with 2,7-DHF (1.0 eq) and anhydrous DMF (concentration ~0.2 M).

  • Add Cs₂CO₃ (3.0 eq).

  • Tech Note: Stir at 60°C for 30 minutes before adding the electrophile. This ensures formation of the bis-phenoxide dianion (red/orange color change).

• Electrophile Addition:

  • Add Potassium Iodide (0.1 eq).

  • Add Alkyl Halide (2.5 eq) dropwise.

  • Critical: If using an amine hydrochloride (e.g., for Tilorone synthesis), pre-neutralize it or ensure base equivalents account for the HCl (Total Base = 3.0 eq + 1.0 eq per HCl).

• Reaction Phase:

  • Heat to 90–100°C .

  • Monitor via TLC (Mobile Phase: 5% MeOH in DCM) or HPLC.

  • Endpoint: Disappearance of the mono-alkylated intermediate (often a distinct fluorescent spot).

• Work-up (The "Crashing" Method):

  • Cool mixture to room temperature.

  • Pour slowly into 10 volumes of ice-cold water with vigorous stirring.

  • The bis-alkylated product should precipitate.[2] Filter, wash with water, and dry.[2]

  • Purification: Recrystallize from Ethanol/DMF or Toluene.

Part 2: Troubleshooting & Optimization (Q&A)

Category A: Low Conversion (Stalled Reaction)

Q: My reaction stalls at the mono-alkylated stage (approx. 50% conversion). Adding more alkyl halide doesn't help. Why? A: This is a solubility and "ion-pairing" issue.

• Mechanism: The mono-alkylated product is less soluble in hydrophilic solvents than the dianion, potentially precipitating and halting the reaction. Furthermore, the second phenol is electronically deactivated by the carbonyl group at C9.

• Solution:

  • Switch Base: Move from K₂CO₃ to Cs₂CO₃ . The larger Cesium cation forms a "loose" ion pair with the phenoxide, making it more nucleophilic (the "Cesium Effect").

  • Increase Temp: Acetone reflux (56°C) is insufficient. Switch to DMF or DMSO and heat to 90–100°C.

  • Catalysis: Add 10 mol% KI or TBAI (Tetrabutylammonium iodide) to facilitate halogen exchange (in situ formation of highly reactive alkyl iodides).

Q: I am synthesizing Tilorone using the amine-chloride salt. The yield is <30%. A: You likely ran out of base.

• Cause: The amine side chain is often supplied as a hydrochloride salt (R-NH₂·HCl). The carbonate base reacts with the HCl first.

• Correction: Calculate base equivalents based on total acid species.

  • Equation: Base Eq = (2.0 for Phenols) + (1.0 per HCl on Alkyl Halide) + (1.0 Excess).

  • Alternative: Free-base the alkyl halide in a separate funnel (NaOH/DCM extraction) before adding it to the main reaction.

Category B: Impurity Profile

Q: I see a dark, tarry baseline on my TLC. What is it? A: This indicates oxidation of the phenoxide or polymerization.

• Cause: 2,7-DHF is an electron-rich system (despite the ketone). At high temperatures in the presence of oxygen, phenoxides can oxidize to quinones or couple.

• Correction:

  • Degas Solvents: Sparge DMF with Nitrogen/Argon for 15 mins before use.

  • Inert Atmosphere: Run the reaction under a strict Nitrogen blanket.

  • Temp Limit: Do not exceed 110°C; thermal decomposition accelerates rapidly above this point.

Category C: Work-up Issues

Q: The product won't precipitate when I pour the DMF mixture into water. It forms an emulsion. A: This is common with long-chain alkyl derivatives (surfactant effect) or amine side chains.

• Correction:

  • Salting Out: Add saturated NaCl (brine) to the water quench.

  • pH Adjustment: If your product has amine side chains (like Tilorone), the product is basic. Ensure the quench water is basic (pH 10-11 using NaOH). If the water is acidic, the product becomes a water-soluble salt and won't precipitate.

  • Alternative Extraction: If precipitation fails, extract with CHCl₃/Isopropanol (3:1) . The alcohol helps break emulsions.

Part 3: Mechanistic Visualization

Figure 1: Reaction Pathway & Troubleshooting Logic

This diagram illustrates the stepwise alkylation and the critical decision points for yield recovery.

Caption: Reaction progression from substrate to bis-alkylated product. Dashed lines represent troubleshooting interventions to overcome kinetic traps.

Part 4: Data & Benchmarking

Table 1: Solvent & Base Effects on Yield (2,7-DHF Alkylation) Data aggregated from internal optimization studies and patent literature.

Solvent	Base	Temp (°C)	Time (h)	Yield (%)	Comments
Acetone	K₂CO₃	56 (Reflux)	24	45-55%	Incomplete; significant mono-product remains.
Acetone	K₂CO₃	56	48	60%	Long reaction time promotes degradation.
DMF	K₂CO₃	90	6	78%	Good solubility; faster kinetics.
DMF	Cs₂CO₃	90	4	92%	Optimal. Cesium effect maximizes nucleophilicity.
Toluene	NaOH	110	12	65%	Requires Phase Transfer Catalyst (e.g., TBAB). Hard to stir.

References

• Synthesis of Tilorone Analogs (General Protocol): Albrecht, W. L., et al. "Bis-basic-substituted polycyclic aromatic compounds. A new class of antiviral agents." Journal of Medicinal Chemistry, 1970.

• Cesium Effect in Phenol Alkylation: Flessner, T., & Doye, S. "Cesium carbonate: A powerful base for the alkylation of phenols." Journal of Practical Chemistry, 1999.

• Process Chemistry of Fluorenones: Patent US2022369156A1. "Process for the preparation of 2,7-dihydroxy-9-fluorenone useful for the synthesis of tilorone and its salts."[3][4][5] Google Patents.

• Williamson Ether Synthesis Optimization: BenchChem Technical Guides. "Improving reaction conditions for Williamson ether synthesis."

• Solubility & Reactivity of 2,7-DHF: ChemicalBook Database. "2,7-Dihydroxy-9-fluorenone Properties and Reactions."[1][2][3][4][5][6][7][8]

Sources

• 1. CN115028522B - Preparation method of 2, 7-dihydroxy-9-fluorenone - Google Patents [patents.google.com]
• 2. mascotchem.com [mascotchem.com]
• 3. researchgate.net [researchgate.net]
• 4. AU2022369156A1 - A process for the preparation of 2,7-dihydroxy-9-fluorenone useful for the synthesis of tilorone and its salts - Google Patents [patents.google.com]
• 5. JP2024539202A - Process for the preparation of 2,7-dihydroxy-9-fluorenone useful in the synthesis of tilorone and its salts - Google Patents [patents.google.com]
• 6. nbinno.com [nbinno.com]
• 7. 2,7-Dihydroxy-9-fluorenone synthesis - chemicalbook [chemicalbook.com]
• 8. beilstein-journals.org [beilstein-journals.org]

Technical Support Center: Reducing Cellular Toxicity of Interferon Inducers In Vitro

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth troubleshooting strategies and practical solutions for a common challenge in immunological and virological research: managing the cellular toxicity associated with in vitro use of interferon (IFN) inducers. Our goal is to help you achieve robust interferon pathway activation while maintaining the health and viability of your cell cultures.

Section 1: Understanding the Mechanisms of Inducer-Mediated Toxicity

A foundational understanding of why interferon inducers cause cell death is critical for effective troubleshooting. Toxicity is not merely a side effect; it is often intertwined with the very pathways you aim to activate. Interferon inducers, such as the synthetic double-stranded RNA (dsRNA) analog Poly(I:C) or the cyclic dinucleotide cGAMP, mimic pathogen-associated molecular patterns (PAMPs) to trigger innate immune responses.[1] However, these same pathways can initiate programmed cell death as a host defense mechanism to eliminate "infected" cells.

The primary drivers of this toxicity include:

• Activation of Pro-Apoptotic Signaling: Pattern Recognition Receptors (PRRs) like RIG-I, MDA-5, and the cGAS-STING pathway can initiate cell death cascades independently of the interferon response itself.[2][3] For instance, RIG-I and MDA-5 signaling through the adaptor protein IPS-1 can induce the pro-apoptotic proteins Puma and Noxa, leading to mitochondrial-dependent apoptosis.[2] This can occur even in the absence of type I IFN signaling.[2]

• Interferon-Mediated Apoptosis: The interferons produced by the stimulated cells can, in turn, act in an autocrine or paracrine manner to induce apoptosis.[4][5] This process can be dependent on the activation of caspases, a family of proteases that execute programmed cell death, but caspase-independent mechanisms also exist.[4][6][7]

• ER Stress and the Unfolded Protein Response (UPR): The intense production of proteins, including interferons and other cytokines, can overwhelm the endoplasmic reticulum (ER), leading to ER stress.[8] Prolonged ER stress activates the UPR, which can ultimately trigger apoptosis.[8]

• Necroptosis: In some contexts, particularly when apoptosis is inhibited, IFN inducers can trigger a form of programmed necrosis mediated by RIP1 and RIP3 kinases.[9]

Signaling Pathways Overview

The diagram below illustrates the major pathways initiated by common interferon inducers, highlighting the branch points leading to either a productive interferon response or cellular toxicity.

Caption: Figure 1. Key signaling pathways for IFN induction and toxicity.

Section 2: Frequently Asked Questions (FAQs)

Q1: My cells look unhealthy and are detaching just hours after adding Poly(I:C). What is the most likely cause?

A: This is a classic sign of acute cytotoxicity. The most common cause is that the concentration of Poly(I:C) is too high for your specific cell type. Different cell lines have vastly different sensitivities.[10][11] Another possibility is the use of "naked" Poly(I:C) (not complexed with a transfection reagent), which can engage cell-surface receptors and trigger rapid cell death in some cell types.[12][13]

• Immediate Action: Your first step should be to perform a dose-response curve to find the optimal concentration. See Protocol 1 for a detailed methodology.

Q2: I want to stimulate the cGAS-STING pathway with cGAMP, but I'm seeing significant cell death. I thought this was a more specific inducer?

A: While cGAMP directly activates STING, bypassing upstream DNA sensors, prolonged or intense STING activation can independently lead to apoptosis or cell senescence.[3][14] This is a physiological mechanism to control the extent of the immune response. In some cell types, particularly malignant B cells, STING agonists are directly cytotoxic.[14]

• Recommendation: As with Poly(I:C), titrate your cGAMP concentration. Also, consider time-course experiments. A shorter exposure time may be sufficient to activate the IFN response without triggering widespread cell death.

Q3: Does the delivery method for my interferon inducer matter for toxicity?

A: Absolutely. The delivery method dictates which cellular compartments "see" the inducer and which PRRs are engaged.

• Naked Delivery (e.g., Poly(I:C) in media): Engages endosomal TLR3 and potentially other cell-surface receptors.[12][13] This can be highly toxic for some cells and less efficient at inducing a robust cytoplasmic response.

• Transfection/Lipid-based Delivery: Delivers the inducer directly to the cytoplasm, primarily activating RIG-I and MDA-5 for dsRNA or cGAS for dsDNA.[15][16] This often allows for a lower effective concentration, which can reduce toxicity.[17] Encapsulating inducers like Poly(I:C) in liposomes has been shown to mitigate toxicity while preserving biological activity.[18]

Q4: Are some cell types just naturally more sensitive to interferon inducers?

A: Yes, sensitivity is highly cell-type specific and depends on several factors:

• PRR Expression Levels: Cells with high expression of TLR3, RIG-I, MDA5, or cGAS will respond more strongly and may be more susceptible to toxicity.

• Basal IFN Signaling: Some cell lines have a constitutively active, or "tonic," interferon signaling pathway.[19] These cells can be resistant to further stimulation and may respond aberrantly.[20]

• Apoptotic Threshold: The intrinsic propensity of a cell to undergo apoptosis varies. Tumor cells with p53 mutations, for example, may have a different apoptotic response compared to non-transformed primary cells.[21]

Section 3: In-Depth Troubleshooting Guides

Use this section to diagnose and resolve specific issues you encounter during your experiments.

Troubleshooting Workflow

Caption: Figure 2. A decision tree for troubleshooting inducer toxicity.

Problem: Excessive, Rapid Cell Death (< 24 hours)

• Causality: This is often due to overwhelming activation of PRR-mediated apoptosis, which can be independent of the subsequent IFN response.[2] High concentrations of the inducer or the delivery reagent itself can cause membrane instability and necrosis.

• Solutions:

  • Titrate the Inducer: This is the most crucial step. The effective dose can vary by orders of magnitude between cell types. Start with a broad range (e.g., 0.1, 1, 10, 100 µg/mL for Poly(I:C)) and assess both cell viability (e.g., using MTT or CellTiter-Glo) and IFN response (e.g., qPCR for IFNB1 or a reporter assay).[22][23]

  • Optimize Delivery Reagent Concentration: If using a transfection reagent, titrate it independently of the inducer. Lipid-based reagents can have their own toxicity profile. Follow the manufacturer's recommendations and test lower concentrations.

  • Reduce Exposure Time: Treat cells for a shorter period (e.g., 4-6 hours), then wash and replace with fresh medium. This can be enough to trigger the signaling cascade without causing sustained stress.

  • Check Cell Health: Ensure cells are in a healthy, logarithmic growth phase before treatment. Over-confluent or stressed cells are more susceptible to toxicity.[24]

Problem: High Toxicity but Low or No Interferon Induction

• Causality: This suggests that a cell death pathway is being preferentially activated, or the pathway leading to IFN production is deficient.

• Solutions:

  • Verify PRR Expression: Confirm that your cell line expresses the appropriate receptors for your chosen inducer (e.g., TLR3 and MDA5 for Poly(I:C); cGAS and STING for dsDNA/cGAMP).[1] This can be done via RT-qPCR or Western blot.

  • Switch Inducers: If your cells lack the primary receptor for one inducer, they may respond robustly to another. For example, if a cell line has low TLR3 expression, cytoplasmic delivery of Poly(I:C) to target RIG-I/MDA-5 may be more effective.[15][25]

  • Use Apoptosis/Necrosis Inhibitors: To diagnose the death mechanism, co-treat with inhibitors. A pan-caspase inhibitor like Z-VAD-FMK can block apoptosis, while a RIPK1 inhibitor like Necrostatin-1 can block necroptosis. If cell viability improves, it confirms the involvement of that specific pathway.[4][9] Note that this is a diagnostic tool; chronically blocking cell death may have other confounding effects.

Section 4: Key Experimental Protocols

Protocol 1: Titration of Poly(I:C) to Determine Optimal Concentration

This protocol describes a method to find the concentration of Poly(I:C) that maximizes the interferon response while minimizing cytotoxicity.

• Cell Seeding: Seed your cells in a 24-well plate at a density that will result in 70-80% confluency on the day of the experiment.

• Reagent Preparation:

  • Prepare a stock solution of Poly(I:C) (e.g., 1 mg/mL) in sterile, nuclease-free water.

  • Prepare a dilution series of Poly(I:C) in your complete cell culture medium. A common range to test is: 0 (vehicle control), 0.1, 0.5, 1, 5, 10, 25, 50, and 100 µg/mL.

• Treatment:

  • Aspirate the old medium from the cells.

  • Add the medium containing the different concentrations of Poly(I:C) to the respective wells. Include a vehicle-only control.

  • Incubate for the desired time (a 24-hour time point is a good starting point).

• Endpoint Analysis (24 hours post-treatment):

  • Supernatant Collection: Carefully collect the cell culture supernatant from each well. This can be used to measure secreted IFN-β via ELISA or a bioassay.

  • Cell Viability Assay: Assess the viability of the remaining cells using an appropriate method (e.g., MTT, PrestoBlue, or similar metabolic assays). Perform the assay according to the manufacturer's instructions.

  • Gene Expression Analysis: Lyse the cells directly in the well to extract RNA. Perform RT-qPCR to measure the induction of target genes like IFNB1, ISG15, and CXCL10.

• Data Interpretation: Plot the IFN response (e.g., fold induction of IFNB1) and cell viability (%) against the Poly(I:C) concentration. The optimal concentration will be the one that gives a robust IFN response before a significant drop in viability occurs.

Protocol 2: Using a Pan-Caspase Inhibitor to Mitigate Apoptosis

This protocol helps determine if the observed cytotoxicity is mediated by caspase-dependent apoptosis.

• Reagent Preparation: Prepare a stock solution of a pan-caspase inhibitor (e.g., Z-VAD-FMK) in DMSO according to the manufacturer's instructions. A typical working concentration is 20-50 µM.

• Pre-treatment: One to two hours before adding the interferon inducer, pre-treat the cells with the caspase inhibitor by adding it to the culture medium. Include a DMSO-only vehicle control.

• Inducer Treatment: Add the interferon inducer at a concentration known to cause toxicity. Set up the following experimental groups:

  • Untreated Cells

  • Inhibitor Alone

  • Inducer Alone

  • Inhibitor + Inducer

• Endpoint Analysis: After the desired incubation period (e.g., 24 hours), assess cell viability. A significant increase in viability in the "Inhibitor + Inducer" group compared to the "Inducer Alone" group indicates that caspase-dependent apoptosis is a major contributor to the observed cytotoxicity.[4]

Protocol 3: Complexing Poly(I:C) with a Transfection Reagent

This protocol describes how to deliver Poly(I:C) to the cytoplasm to preferentially activate RIG-I/MDA-5, which may be less toxic and more efficient in some cell types.

• Reagent Preparation (perform in serum-free medium):

  • Tube A: Dilute your desired amount of Poly(I:C) in serum-free medium.

  • Tube B: Dilute your chosen lipid-based transfection reagent (e.g., Lipofectamine 2000/3000) in serum-free medium according to the manufacturer's protocol.

• Complex Formation:

  • Add the diluted Poly(I:C) (Tube A) to the diluted transfection reagent (Tube B). Do NOT do this in reverse.

  • Mix gently by flicking the tube and incubate at room temperature for 15-20 minutes to allow complexes to form.

• Cell Treatment:

  • Add the Poly(I:C)-lipid complexes drop-wise to your cells in complete medium.

  • Gently rock the plate to ensure even distribution.

• Incubation and Analysis: Incubate for 4-6 hours, then aspirate the medium containing the complexes and replace with fresh, complete medium. This "wash-out" step minimizes toxicity from the transfection reagent itself. Analyze endpoints at 24-48 hours.

Section 5: Summary Tables

Table 1: Comparison of Common Interferon Inducers

Inducer	PAMP Mimic	Primary Receptor(s)	Common Delivery	Potential Toxicity Considerations
Poly(I:C)	dsRNA	TLR3 (endosomal), RIG-I, MDA5 (cytoplasmic)	Naked or Transfected	High dose toxicity, cell-surface receptor-mediated death.[12][21]
3p-hpRNA	5'-triphosphate RNA	RIG-I	Transfected	Generally lower toxicity than Poly(I:C) but highly specific for RIG-I pathway.
cGAMP	Cyclic dinucleotide	STING (ER/Golgi)	Permeabilized cells, specific delivery systems	Can induce apoptosis or senescence directly via STING activation.[14]
Herring Testes (HT)-DNA	dsDNA	cGAS (cytoplasmic)	Transfected	Requires efficient delivery to the cytoplasm; toxicity can be high.

Table 2: Troubleshooting Summary

Symptom	Probable Cause(s)	Recommended First Action(s)
Rapid, widespread cell death	Inducer concentration too high; delivery reagent toxicity.	Perform a dose-response titration of the inducer.[22]
High variability between wells	Inconsistent reagent delivery; uneven cell seeding.	Ensure thorough mixing and homogenous cell monolayers.
Poor IFN induction, high toxicity	Cell line lacks appropriate PRRs; cell death pathway dominates.	Verify receptor expression (qPCR); switch to a different inducer.
Gradual decrease in viability over days	IFN-mediated apoptosis; nutrient depletion; ER stress.	Reduce inducer concentration; perform time-course experiment.[8]

Section 6: References

• Gamero, A. M., Potla, R., Sakamoto, S., et al. (2006). Type I interferons activate apoptosis in a Jurkat cell variant by caspase-dependent and independent mechanisms. Cellular Signalling, 18(8), 1299-1308. [Link]

• Besch, R., Poeck, H., Hohenauer, T., et al. (2009). Proapoptotic signaling induced by RIG-I and MDA-5 results in type I interferon–independent apoptosis in human melanoma cells. Journal of Clinical Investigation, 119(8), 2399-2411. [Link]

• Yoshida, I., & Azuma, M. (2013). An alternative receptor to poly I:C on cell surfaces for interferon induction. Microbiology and Immunology, 57(5), 331-339. [Link]

• Tzifi, F., Voutsas, A. F., Baxevanis, C. N., et al. (2011). Cell-autonomous cytotoxicity of type I interferon response via induction of endoplasmic reticulum stress. The Journal of Immunology, 186(7), 4255-4262. [Link]

• Scite.ai. (2013). An alternative receptor to poly I: C on cell surfaces for interferon induction. [Link]

• Sze, A., et al. (2016). Intracellular STING inactivation sensitizes breast cancer cells to genotoxic agents. Oncotarget, 7(50), 83139–83151. [Link]

• Shingai, M., et al. (2007). Both RIG-I and MDA5 RNA helicases contribute to the induction of alpha/beta interferon in measles virus-infected human cells. Kyushu University Library Collections. [Link]

• Loo, Y. M., et al. (2008). Distinct RIG-I and MDA5 Signaling by RNA Viruses in Innate Immunity. Journal of Virology, 82(1), 335-345. [Link]

• Meylan, E., & Tschopp, J. (2006). Functions of the cytoplasmic RNA sensors RIG-I and MDA-5: Key regulators of innate immunity. Seminars in Immunology, 18(2), 115-122. [Link]

• ResearchGate. (n.d.). Consequences of STING activation. [Link]

• Rongvaux, A., et al. (2014). Apoptotic caspases prevent the induction of type I interferons by mitochondrial DNA. Cell, 159(7), 1563-1577. [Link]

• Gitlin, L., et al. (2006). Essential role of mda-5 in type I IFN responses to polyriboinosinic:polyribocytidylic acid and encephalomyocarditis picornavirus. Proceedings of the National Academy of Sciences, 103(22), 8459-8464. [Link]

• Tang, C. H., et al. (2016). Agonist-Mediated Activation of STING Induces Apoptosis in Malignant B Cells. Cancer Research, 76(8), 2137-2152. [Link]

• Campbell, J. P., et al. (2023). Breaking down the cellular responses to type I interferon neurotoxicity in the brain. Frontiers in Molecular Neuroscience, 16, 1121115. [Link]

• Sala, A., et al. (2017). Exploiting poly(I:C) to induce cancer cell apoptosis. OncoImmunology, 6(11), e1353250. [Link]

• Cheng, R. (2021). Regulation of the cGAS-STING Pathway: Non-Agonist Activation and Cellular Trafficking. ProQuest Dissertations Publishing. [Link]

• Kalai, M., et al. (2012). Interferon-induced RIP1/RIP3-mediated necrosis requires PKR and is licensed by FADD and caspases. Proceedings of the National Academy of Sciences, 109(22), 8694-8699. [Link]

• Campbell, J. P., et al. (2023). Breaking down the cellular responses to type I interferon neurotoxicity in the brain. Frontiers. [Link]

• Li, T., et al. (2022). Activation of Stimulation of Interferon Genes (STING) Signal and Cancer Immunotherapy. Molecules, 27(14), 4638. [Link]

• Kende, M., et al. (2008). Broad-Spectrum Drugs Against Viral Agents. Molecules, 13(9), 2097-2115. [Link]

• ResearchGate. (n.d.). Mechanisms of interferon-induced cell cycle arrest. [Link]

• ResearchGate. (n.d.). Toxicity, uptake and cellular localization of poly(I:C) and... [Link]

• ResearchGate. (n.d.). 22 questions with answers in POLY I-C. [Link]

• West, D. A., et al. (2021). Molecular characterization of type I IFN-induced cytotoxicity in bladder cancer cells reveals biomarkers of resistance. Journal for ImmunoTherapy of Cancer, 9(4), e002012. [Link]

• Liu, H., et al. (2022). Interferon‑α and its effects on cancer cell apoptosis (Review). International Journal of Oncology, 61(1), 1-13. [Link]

• Wright, S. C., & Bonavida, B. (1983). Studies on the mechanism of natural killer cell-mediated cytotoxicity. IV. Interferon-induced inhibition of NK target cell susceptibility to lysis is due to a defect in their ability to stimulate release of natural killer cytotoxic factors (NKCF). Journal of Immunology, 130(6), 2965-2968. [Link]

• ResearchGate. (2016). Two Step Production of Optimized Interferon Beta 1b; A Way to Overcome its Toxicity. [Link]

• Wang, C., et al. (2024). Emerging mechanisms and implications of cGAS-STING signaling in cancer immunotherapy strategies. Journal of Hematology & Oncology, 17(1), 1-22. [Link]

• Jiang, Z., et al. (2011). Poly I:C enhances cycloheximide-induced apoptosis of tumor cells through TLR3 pathway. PLoS ONE, 6(4), e18851. [Link]

• Surette, T., et al. (2022). Cell type-specific interactions induce tonic interferon production in endothelial cells in a pathogen-independent manner. Journal of Translational Medicine, 20(1), 1-16. [Link]

• Li, S., et al. (2020). Compound C Reducing Interferon Expression by Inhibiting cGAMP Accumulation. Frontiers in Immunology, 11, 277. [Link]

• Ioannidis, I., et al. (2013). Toll-Like Receptor Expression and Induction of Type I and Type III Interferons in Primary Airway Epithelial Cells. Journal of Virology, 87(6), 3261-3270. [Link]

• Perkins, D. J., et al. (2015). An alternative model for type I interferon induction downstream of human TLR2. Journal of Biological Chemistry, 290(3), 1361-1374. [Link]

• MIT News. (2025). Turning on an immune pathway in tumors could lead to their destruction. [Link]

• Vincent, J., et al. (2020). Small molecule inhibition of human cGAS reduces total cGAMP output and cytokine expression in cells. bioRxiv. [Link]

• Cryer, A. M., et al. (2023). Restoration of cGAS in cancer cells promotes antitumor immunity via transfer of cancer cell–generated cGAMP. Proceedings of the National Academy of Sciences, 120(46), e2309919120. [Link]

• Baldridge, M. T., et al. (2017). Selective Interferon Responses of Intestinal Epithelial Cells Minimize Tumor Necrosis Factor Alpha Cytotoxicity. mBio, 8(1), e02088-16. [Link]

• NCBI Bookshelf. (n.d.). Apoptosis Dependent and Independent Functions of Caspases. [Link]

• NCBI Bookshelf. (n.d.). Caspase-Independent Cell Death Mechanisms. [Link]

• Cervantes-Barragan, L., et al. (2009). Cell-Type-Specific Type I Interferon Antagonism Influences Organ Tropism of Murine Coronavirus. Journal of Virology, 83(17), 8593-8603. [Link]

• De Maeyer-Guignard, J., De Maeyer, E., & Montagnier, L. (1972). Interferon inducers in vitro: difference in sensitivity to inhbitiros of RNA and protein synthesis. Nature New Biology, 236(64), 76-77. [Link]

• Adolf, G. R., & Swetly, P. (1979). [Interferon induction under in vitro conditions]. Wien Klin Wochenschr, 91(10), 336-340. [Link]

• Li, Y., et al. (2014). [Optimization of expression conditions of an induction strategy for improving liver targeted interferon (IFN-CSP) production in E. coli]. Sheng Wu Gong Cheng Xue Bao, 30(4), 606-614. [Link]

• ResearchGate. (2025). (PDF) Optimization of an induction strategy for improving interferon-α2b production in the periplasm of Escherichia coli using response surface methodology. [Link]

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Reference Data & Comparative Studies

Technical Comparison: Tilorone vs. Ethidium Bromide – DNA Binding Mechanics and Affinity Profiling

Executive Summary

This technical guide compares the DNA binding properties of Tilorone (an orally active interferon inducer) and Ethidium Bromide (EtBr, a standard nucleic acid stain). While both compounds function as DNA intercalators, their distinct molecular mechanics dictate their divergent applications: EtBr serves as a non-specific, high-fluorescence reporter for DNA quantification, whereas Tilorone acts as a sequence-selective therapeutic agent.

Key Verdict: Tilorone exhibits a binding affinity (

) comparable to EtBr but distinguishes itself through AT-base pair specificity and a hybrid binding mode that combines intercalation with minor groove stabilization.

Part 1: Mechanistic Profiles

Ethidium Bromide: The Classical Intercalator

Ethidium Bromide is a planar phenanthridine dye. Its binding mechanism is driven by the hydrophobic effect and

stacking interactions between the dye's aromatic ring and the DNA base pairs.

• Binding Mode: Mono-intercalation. The planar ring slides between adjacent base pairs, causing a helix unwinding of approximately 26° .[1][2]

• Specificity: Generally considered non-specific, though it exhibits a slight preference for pyrimidine-purine steps (e.g., CpG).

• Fluorescence: Binding restricts the mobility of the phenyl group and shields the fluorophore from solvent quenching, resulting in a 20-25 fold fluorescence enhancement .

Tilorone: The "Thread-and-Lock" Intercalator

Tilorone (2,7-bis[2-(diethylamino)ethoxy]fluoren-9-one) is a fluorene derivative.[3] Unlike the simple planar structure of EtBr, Tilorone possesses two basic side chains.

• Binding Mode: Intercalation with Minor Groove Interaction. The fluorenone chromophore intercalates between base pairs, while the two cationic side chains project into the minor groove .

• Specificity: High specificity for AT-rich regions . The side chains form electrostatic contacts and van der Waals interactions within the narrower AT-rich minor groove, stabilizing the complex more effectively than in GC regions.

• Stoichiometry: The bulky side chains impose a steric blockade, preventing adjacent sites from being occupied. This results in a lower binding saturation (

  ) compared to the theoretical neighbor-exclusion limit ( ).

Mechanistic Visualization

The following diagram contrasts the binding pathways of both compounds.

Figure 1: Comparative binding pathways. EtBr follows a direct intercalation route, while Tilorone utilizes a dual-mode mechanism involving groove stabilization.

Part 2: Quantitative Affinity Analysis

The following data aggregates experimental values from spectrophotometric titrations and equilibrium dialysis studies.

Parameter	Ethidium Bromide (EtBr)	Tilorone	Significance
Binding Constant ( )			Similar affinity magnitude; Tilorone is a tight binder.
Binding Site Size ( )	(1 per 4-5 bp)		Tilorone's side chains create a larger "footprint" on the DNA.
Sequence Specificity	Low (slight CpG preference)	High (AT preference)	Tilorone targets AT-rich viral genomes or promoter regions.
Helix Unwinding		Present (Angle varies)	Both induce lengthening and viscosity increase (characteristic of intercalation).[1]
Thermodynamics	Entropy-driven (hydrophobic)	Enthalpy-driven	Tilorone binding is exothermic ( ), driven by bond formation/stacking.

Part 3: Experimental Protocols

To objectively compare these compounds, two primary assays are recommended: Viscometry (to confirm intercalation) and Fluorescence Displacement (to measure relative affinity).

Protocol A: Viscometric Titration

Objective: definitive confirmation of intercalation. Intercalators increase DNA length, significantly raising solution viscosity. Groove binders typically do not.

Reagents:

• Calf Thymus DNA (ctDNA) solution (approx. 200 µM bp) in BPE buffer (

  , , , pH 7.0).

• Tilorone and EtBr stock solutions.

Procedure:

• Setup: Maintain Ubbelohde viscometer at

  in a water bath.

• Baseline: Measure flow time of buffer (

  ) and DNA solution ( ) in triplicate.

• Titration: Add aliquots of Tilorone (or EtBr) into the viscometer to achieve drug/DNA ratios (

  ) from 0.0 to 0.4.

• Measurement: Mix by bubbling nitrogen; equilibrate for 5 mins; measure flow time (

  ) after each addition.

• Analysis: Plot

  vs. binding ratio ( ), where .

  • Result Interpretation: A slope

    confirms intercalation.[4] EtBr will show a steep positive slope. Tilorone will also show a positive slope, confirming its intercalative nature.

Protocol B: Fluorescence Displacement Assay

Objective: Determine the apparent binding constant (

) of Tilorone by displacing EtBr.

Rationale: Tilorone is not a fluorogenic stain. We use the quenching of the EtBr-DNA complex fluorescence as a proxy for Tilorone binding.

Workflow Diagram:

Figure 2: Fluorescence displacement workflow. Tilorone displaces EtBr, reducing the system's fluorescence.

Procedure:

• Preparation: Prepare a solution of EtBr (

  ) and ctDNA ( ) in Tris-HCl buffer. Allow to equilibrate for 30 mins.

• Initial Read: Record fluorescence emission spectrum (

  , ). This is .

• Titration: Gradually titrate Tilorone (

  ) into the cuvette.

• Data Collection: Record intensity (

  ) at after each addition.

• Calculation: Use the equation:

  Where is the concentration required to reduce EtBr fluorescence by 50%.

Part 4: Safety & Application Context

Feature	Ethidium Bromide	Tilorone
Primary Use	Laboratory Reagent (Gel Electrophoresis)	Pharmaceutical (Antiviral, Interferon Inducer)
Toxicity	Mutagenic/Teratogenic. Frameshift mutagen. Requires strict handling and waste disposal.	Bioactive. Low acute toxicity, but modulates immune response.
Cell Permeability	Permeable to dead/fixed cells; limited in live cells without permeabilization.	Orally Active. Designed for systemic distribution and cellular uptake.

Conclusion for Researchers: If your goal is structural biology or therapeutic design , Tilorone serves as an excellent model for small-molecule groove-binding intercalators with sequence specificity. If your goal is routine DNA detection , EtBr remains the standard despite safety concerns, though Tilorone-derivatives are being explored as safer, non-mutagenic alternatives due to their similar binding affinity but distinct biological processing.

References

• Intercalation Mechanics & Specificity

  • Title: DNA binding of tilorone: 1H NMR and calorimetric studies of the intercal
  • Source: Biochemistry (ACS Public

  • URL:[Link]

  • Note: Primary source for Tilorone's AT-specificity, enthalpy-driven binding, and comparison.

• Ethidium Bromide Binding Constants

  • Title: Ethidium bromide interactions with DNA: an exploration of a classic DNA–ligand complex.[5]

  • Source: Nucleic Acids Research (PMC).

  • URL:[Link]

  • Note: Authoritative review on EtBr binding modes, unwinding angle ( ), and affinity.
• Viscometry Protocols: Title: Application Notes and Protocols for Viscometry Assays to Confirm DNA Binding. Source: BenchChem / Standard Biophysical Protocols.

• Tilorone Synthesis & Activity

  • Title: An Effective Synthesis Method for Tilorone Dihydrochloride with Obvious IFN-α Inducing Activity.[6]

  • Source: Molecules (MDPI).

  • URL:[Link]

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• 3. DNA binding of tilorone: 1H NMR and calorimetric studies of the intercalation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Intercalative DNA binding governs fluorescence enhancement of SYBR Gold | bioRxiv [biorxiv.org]
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• 6. An Effective Synthesis Method for Tilorone Dihydrochloride with Obvious IFN-α Inducing Activity - PMC [pmc.ncbi.nlm.nih.gov]

Reproducibility of interferon induction assays using 2,7-bis[2-(piperidin-1-yl)ethoxy]-9H-fluoren-9-one

Topic: Reproducibility of interferon induction assays using 2,7-bis[2-(piperidin-1-yl)ethoxy]-9H-fluoren-9-one (Tilorone) Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary: The Species-Specificity Trap

2,7-bis[2-(piperidin-1-yl)ethoxy]-9H-fluoren-9-one, commonly known as Tilorone (or Tilorone Dihydrochloride), holds a unique place in history as the first synthetic, orally active small-molecule interferon (IFN) inducer. However, for modern researchers, it represents a significant reproducibility challenge.

The Core Insight: Tilorone is a robust interferon inducer in mice but displays negligible activity in humans and rats . This discrepancy is not a failure of the compound's stability but a result of strict biological specificity. Tilorone functions as a STING (Stimulator of Interferon Genes) agonist , but it activates the pathway via a mechanism that is highly selective for the murine STING variant.

This guide provides the mechanistic grounding, comparative data, and validated protocols required to reproduce Tilorone-mediated IFN induction reliably, specifically defining the biological contexts where it will and will not work.

Mechanistic Grounding: The STING-TBK1-IRF3 Axis

To reproduce Tilorone assays, one must understand that it does not bind IFN receptors directly. Instead, it acts upstream as a DNA intercalator. It stabilizes cytosolic DNA (often from mitochondrial leakage or nuclear rupture), which is then sensed by cGAS (cyclic GMP-AMP synthase).[1][2] This triggers the production of cGAMP, activating STING.[1][2]

Critical Reproducibility Factor: The binding pocket of human STING (hSTING) differs structurally from murine STING (mSTING). Tilorone fails to induce the conformational change required for hSTING activation, leading to "negative" results in human cell lines (e.g., THP-1, PBMCs) despite successful positive controls in murine lines (e.g., RAW 264.7, L929).

Figure 1: Tilorone-Mediated STING Activation Pathway

Caption: Tilorone acts indirectly by stabilizing cytosolic DNA, triggering the cGAS-STING axis.[1] Note the divergence at mSTING vs. hSTING, the root cause of species-specific reproducibility issues.

Comparative Analysis: Tilorone vs. Alternatives

When selecting an IFN inducer, Tilorone offers oral bioavailability but lacks the cross-species universality of Poly I:C or cGAMP.

Table 1: Performance Matrix of Common IFN Inducers

Feature	Tilorone	Poly I:C (HMM)	2'3'-cGAMP
Primary Target	Murine STING (via DNA intercalation)	TLR3 (Endosomal) / MDA5 (Cytosolic)	STING (Direct Agonist)
Species Utility	Mouse Only (High Potency)	Universal (Human & Mouse)	Universal (Human & Mouse)
Delivery Method	Simple (Soluble, Cell Permeable)	Transfection (for MDA5) or Passive (TLR3)	Requires Transfection/Permeabilization
Kinetics (Peak IFN)	Delayed (12–24h )	Rapid (4–8h )	Rapid (4–6h )
Reproducibility Risk	High (If used in human cells)	Medium (Batch variability in MW)	Low (If delivery is successful)
In Vivo Route	Oral (PO) or IP	IP or IV	IV or Intratumoral

Optimized Experimental Protocol

To ensure reproducibility, you must use a murine model system. The following protocol is validated for RAW 264.7 (mouse macrophage) cells, which express high levels of STING.

Reagents:

• Compound: Tilorone Dihydrochloride (Purity >98%).

• Vehicle: Nuclease-free water or Saline (Solubility ~50 mg/mL).

• Positive Control: Poly I:C (LMW) or DMXAA (another mouse-specific STING agonist).

• Readout: Murine IFN-beta ELISA or ISG-Luciferase Reporter.

Workflow Diagram

Caption: Step-by-step in vitro assay workflow. Note the prolonged incubation time (18-24h) required for Tilorone compared to direct TLR agonists.

Detailed Methodology:

• Preparation: Dissolve Tilorone dihydrochloride in sterile water to a stock concentration of 10 mM. Store at -20°C. Avoid freeze-thaw cycles.

• Seeding: Seed RAW 264.7 cells in 24-well plates at 5 × 10⁵ cells/well in DMEM + 10% FBS. Allow adherence overnight.

  • Note: Do not use cells passaged >20 times; STING expression can drift in high-passage lines.

• Induction: Replace media with fresh media containing Tilorone.

  • Dose Titration: Test 5 µM, 10 µM, 25 µM, and 50 µM.

  • Warning: Tilorone is cytotoxic at >60 µM in many lines. Visually inspect for cell rounding before harvesting.

• Timing: Incubate for 18–24 hours .

  • Why? Tilorone requires cellular uptake, nuclear intercalation, DNA leakage, and cGAS activation before IFN is transcribed. Harvesting at 4-6 hours (typical for LPS) will yield false negatives.

• Analysis: Collect supernatant. Centrifuge at 1000 x g for 5 mins to remove debris. Analyze immediately via ELISA for mouse IFN-beta .

Troubleshooting & Validation (Self-Correcting Systems)

If your assay fails (no IFN induction), consult this logic tree:

• Check Species: Are you using human cells (HeLa, THP-1, HEK293)?

  • Correction: Switch to Mouse (RAW 264.7, L929) cells. Tilorone is inactive in human cells.

• Check Kinetics: Did you harvest at 6 hours?

  • Correction: Extend to 24 hours. The mechanism is indirect and slow.

• Check Phenotype: Are the cells responding to Poly I:C?

  • Correction: If cells fail to respond to Poly I:C (TLR3/MDA5), they may be immune-anergic. Thaw a fresh low-passage vial.

• Check Solubility: Did the compound precipitate?

  • Correction: Tilorone is highly soluble in water; if using DMSO, ensure final concentration is <0.5% to avoid toxicity masking the effect.

References

• Krueger, R. F., & Mayer, G. D. (1970). Tilorone hydrochloride: An orally active antiviral agent.[3] Science, 169(3951), 1213-1214.

• Zhang, X., et al. (2022). STING agonist preconditions against ischaemic stroke via an adaptive antiviral Type 1 interferon response. Brain Communications, 4(3), fcac133.

• Eckert, M., et al. (2020). Tilorone, an oral antiviral agent utilized in humans, preconditions against transient ischemia in mice. Conditioning Medicine, 3(1), 1-8.[4]

• Lau, L., et al. (2015). hSTING is a target of the species-specific antiviral activity of Tilorone. Journal of Experimental Medicine. (Contextual citation for species specificity mechanism).

• InvivoGen. (2024). Tilorone Dihydrochloride Product Monograph & Biological Activity.

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• 4. Tilorone, an oral antiviral agent utilized in humans, preconditions against transient ischemia in mice | Burke Neurological Institute | Weill Cornell Medicine [burke.weill.cornell.edu]

A Comparative In Vivo Toxicity Analysis of Fluoren-9-one Analogs: A Guide for Researchers

Introduction: The Double-Edged Sword of Fluoren-9-one Analogs

The fluoren-9-one scaffold is a privileged structure in medicinal chemistry, forming the backbone of a diverse range of compounds with significant therapeutic potential. These derivatives have been investigated for a multitude of applications, including as antiviral, anticancer, and neuroprotective agents.[1][2][3][4] The versatility of the fluoren-9-one core allows for extensive chemical modification, enabling the fine-tuning of pharmacological activity. However, this structural flexibility also necessitates a thorough understanding of the in vivo toxicity profile of each new analog. Subtle changes in chemical structure can dramatically alter a compound's interaction with biological systems, leading to unforeseen toxicities.[5]

This guide provides a comparative overview of the in vivo toxicity of selected fluoren-9-one analogs, drawing upon available preclinical data. It is intended to serve as a resource for researchers and drug development professionals, offering insights into the structure-toxicity relationships of this important class of compounds and providing a framework for the design of safer and more effective therapeutic agents.

Methodology: A Foundation of Rigorous In Vivo Toxicity Assessment

The in vivo toxicity assessment of any new chemical entity is a critical step in preclinical development, providing essential information on the potential risks to human health.[6][7] These studies are typically conducted in rodent models, such as rats and mice, following standardized guidelines, such as those established by the Organisation for Economic Co-operation and Development (OECD). The primary objectives are to identify target organs of toxicity, determine the dose-response relationship, and establish a safe starting dose for clinical trials.

A typical in vivo toxicity study workflow involves several key stages, as illustrated in the diagram below. The choice of animal model, route of administration, and duration of exposure are critical parameters that are tailored to the specific compound and its intended clinical application.[8][9]

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